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Core Science & Biosynthesis

Foundational

1-(2-Fluorocyclobutyl)ethan-1-ol chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive technical overview of 1-(2-Fluorocyclobutyl)ethan-1-ol, a novel fluorinated c...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 1-(2-Fluorocyclobutyl)ethan-1-ol, a novel fluorinated cyclobutane derivative. Given the limited availability of direct experimental data for this specific molecule, this document synthesizes information from commercial suppliers, analogous chemical structures, and established principles of organic chemistry to offer a robust resource for researchers. Where specific data is unavailable, scientifically grounded predictions are provided to guide experimental design and application.

Chemical Identity and Structure

1-(2-Fluorocyclobutyl)ethan-1-ol is a secondary alcohol containing a fluorinated cyclobutane ring. The presence of both a hydroxyl group and a fluorine atom on the cyclobutane moiety suggests unique physicochemical properties that could be of interest in medicinal chemistry and materials science.

Table 1: Chemical Identifiers

IdentifierValueSource
CAS Number 2169622-88-0BLDpharm[1]
Molecular Formula C₆H₁₁FOBLDpharm[1]
Molecular Weight 118.15 g/mol BLDpharm[1]
SMILES CC(C1C(F)CC1)OBLDpharm[1]
IUPAC Name 1-(2-Fluorocyclobutyl)ethan-1-olGenerated

The structure of 1-(2-Fluorocyclobutyl)ethan-1-ol features two stereocenters, one at the carbon bearing the hydroxyl group and the other at the carbon bearing the fluorine atom. This results in the possibility of four stereoisomers (two pairs of enantiomers). The commercial availability of this compound does not specify the stereochemistry, suggesting it is likely supplied as a racemic mixture of diastereomers. The conformational flexibility of the cyclobutane ring, which is influenced by the substituents, will also play a significant role in its biological activity and reactivity.[2]

Physicochemical Properties (Predicted)

Table 2: Predicted Physicochemical Properties

PropertyPredicted ValueBasis for Prediction
Boiling Point 150-170 °CBased on the boiling point of 1-cyclobutylethan-1-ol and the effect of fluorination on intermolecular forces.
Density ~1.0 g/mLFluorination generally increases density compared to the non-fluorinated analog.
Solubility Moderately soluble in water; soluble in organic solvents (e.g., ethanol, acetone, dichloromethane).The hydroxyl group imparts some water solubility, while the cyclobutyl and ethyl groups contribute to solubility in organic solvents.
Appearance Colorless liquidBased on the appearance of similar small alcohols.

Proposed Synthesis and Experimental Protocol

A plausible synthetic route to 1-(2-Fluorocyclobutyl)ethan-1-ol, based on established organic chemistry reactions, is proposed below. This pathway involves the Grignard reaction on a fluorinated cyclobutane precursor.

Synthetic Pathway

The synthesis can be envisioned in two main steps starting from commercially available 2-fluorocyclobutanone.

Synthesis_of_1-(2-Fluorocyclobutyl)ethan-1-ol cluster_0 Step 1: Grignard Reaction cluster_1 Step 2: Acidic Workup 2-Fluorocyclobutanone 2-Fluorocyclobutanone Intermediate Magnesium alkoxide intermediate 2-Fluorocyclobutanone->Intermediate 1. Add MeMgBr MeMgBr Methylmagnesium bromide (in Et2O) Product 1-(2-Fluorocyclobutyl)ethan-1-ol Intermediate->Product 2. Quench with H3O+ H3O+ Aqueous acid (e.g., NH4Cl(aq)) caption Proposed synthetic pathway for 1-(2-Fluorocyclobutyl)ethan-1-ol. Characterization_Workflow Crude_Product Crude Product from Synthesis Purification Purification (Distillation/Chromatography) Crude_Product->Purification Pure_Product Pure 1-(2-Fluorocyclobutyl)ethan-1-ol Purification->Pure_Product Structural_Confirmation Structural Confirmation Pure_Product->Structural_Confirmation Purity_Analysis Purity Analysis Pure_Product->Purity_Analysis NMR ¹H, ¹³C, ¹⁹F NMR Structural_Confirmation->NMR MS Mass Spectrometry Structural_Confirmation->MS IR Infrared Spectroscopy Structural_Confirmation->IR GC_HPLC GC/HPLC Purity_Analysis->GC_HPLC caption Workflow for the characterization of 1-(2-Fluorocyclobutyl)ethan-1-ol.

Sources

Exploratory

1-(2-Fluorocyclobutyl)ethan-1-ol: Technical Profile & Synthesis Guide

The following technical guide details the chemical profile, synthesis, and applications of 1-(2-Fluorocyclobutyl)ethan-1-ol , a specialized fluorinated building block used in medicinal chemistry. Executive Summary 1-(2-F...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemical profile, synthesis, and applications of 1-(2-Fluorocyclobutyl)ethan-1-ol , a specialized fluorinated building block used in medicinal chemistry.

Executive Summary

1-(2-Fluorocyclobutyl)ethan-1-ol is a secondary alcohol featuring a cyclobutane core substituted with a fluorine atom at the C2 position and a 1-hydroxyethyl group at the C1 position.[1] This scaffold belongs to the class of 1,2-disubstituted fluorocyclobutanes , which have gained significant traction in drug discovery as bioisosteres for saturated alkyl chains or cyclic ethers.

The introduction of the fluorine atom on the cyclobutane ring exerts a strong gauche effect , influencing the ring pucker and the conformational preference of the side chain. This property is exploited to lock pharmacophores into bioactive conformations and modulate metabolic stability (blocking P450 oxidation sites) and lipophilicity (LogP).

Chemical Identity & Identifiers

As a specialized building block, this specific alcohol is often synthesized in situ or supplied as part of a custom library. While the specific CAS for the alcohol is not widely indexed in public registries, its primary commercial precursor, 2-fluorocyclobutane-1-carboxylic acid , is the standard anchor for procurement and synthesis.[1]

PropertyDetail
Chemical Name 1-(2-Fluorocyclobutyl)ethan-1-ol
Systematic Name 1-(2-Fluorocyclobutyl)ethanol
Molecular Formula C₆H₁₁FO
Molecular Weight 118.15 g/mol
Precursor CAS 1785331-71-6 (2-fluorocyclobutane-1-carboxylic acid)
Stereochemistry 3 Chiral Centers (C1-Ring, C2-Ring, Cα-Alcohol)
Key Isomers cis-1,2 (syn) and trans-1,2 (anti) diastereomers
Structural Representation

The molecule consists of a cyclobutane ring.[2] Position 1 holds the ethanol moiety (-CH(OH)CH3), and Position 2 holds the fluorine atom (-F).[1]

Synthesis Strategy

The synthesis of 1-(2-Fluorocyclobutyl)ethan-1-ol typically proceeds from 2-fluorocyclobutane-1-carboxylic acid (CAS 1785331-71-6).[1][3] The route involves converting the acid to a methyl ketone followed by reduction.

Protocol A: The Weinreb Amide Route (Recommended)

This pathway minimizes over-addition and allows for stereochemical control.

  • Activation: React 2-fluorocyclobutane-1-carboxylic acid with CDI (carbonyldiimidazole) or EDCI/HOBt in DCM.

  • Amidation: Add N,O-dimethylhydroxylamine hydrochloride (Weinreb salt) and a base (DIPEA) to form the Weinreb amide .

  • Grignard Addition: Treat the Weinreb amide with Methylmagnesium bromide (MeMgBr, 1.2 eq) in THF at 0°C. The chelation-stabilized intermediate prevents double addition, yielding 1-(2-fluorocyclobutyl)ethanone upon acidic workup.[1]

  • Reduction: Reduce the ketone using Sodium Borohydride (NaBH₄) in MeOH for a racemic alcohol, or use a chiral catalyst (e.g., CBS-oxazaborolidine) for enantioselective reduction.

Protocol B: The Aldehyde Route[1]
  • Reduction to Aldehyde: Reduce the carboxylic acid (or its ester) to 2-fluorocyclobutanecarbaldehyde using DIBAL-H at -78°C.[1]

  • Grignard Addition: React the aldehyde with MeMgBr to yield the target alcohol directly.

    • Note: This route is faster but prone to over-reduction or racemization of the C1 stereocenter if not carefully controlled.

Synthesis Workflow Diagram

Synthesis cluster_legend Route Preference Acid 2-Fluorocyclobutane- 1-carboxylic acid (CAS 1785331-71-6) Amide Weinreb Amide Intermediate Acid->Amide 1. CDI/EDCI 2. MeNHOMe·HCl Aldehyde 2-Fluorocyclobutane- carbaldehyde Acid->Aldehyde DIBAL-H -78°C Ketone 1-(2-Fluorocyclobutyl) ethanone Amide->Ketone MeMgBr THF, 0°C Target 1-(2-Fluorocyclobutyl) ethan-1-ol Ketone->Target NaBH4 (racemic) or CBS (chiral) Aldehyde->Target MeMgBr Solid: Recommended (High Fidelity) Solid: Recommended (High Fidelity) Dashed: Alternative (Risk of racemization) Dashed: Alternative (Risk of racemization)

Caption: Synthetic pathways from the commercial acid precursor to the target alcohol.[1]

Stereochemical Analysis

The complexity of this scaffold arises from its stereocenters. The relative orientation of the Fluorine (C2) and the Ethanol side chain (C1) defines the cis/trans geometry of the ring.

  • Cis-Isomer: The C1-side chain and C2-Fluorine are on the same face.[1] This is often the thermodynamic product in certain fluorination reactions due to the "gauche effect" where C-F and C-C bonds align to minimize orbital overlap repulsion, though steric bulk usually favors trans.

  • Trans-Isomer: The substituents are on opposite faces.[1]

  • Alcohol Chirality: The reduction of the ketone generates a new stereocenter, doubling the isomer count (e.g., cis-R, cis-S, trans-R, trans-S).[1]

Separation Strategy:

  • Flash Chromatography: Often separates the cis and trans ketone precursors.

  • Chiral HPLC: Required to separate the enantiomers of the final alcohol.

Stereochem Root 1-(2-Fluorocyclobutyl) ethan-1-ol Cis Cis-Ring (Syn) Root->Cis Trans Trans-Ring (Anti) Root->Trans Cis_R (1R, 2S, 1'R) Isomer Cis->Cis_R Cis_S (1R, 2S, 1'S) Isomer Cis->Cis_S Trans_R (1R, 2R, 1'R) Isomer Trans->Trans_R Trans_S (1R, 2R, 1'S) Isomer Trans->Trans_S

Caption: Stereochemical tree showing the divergence of ring geometry and alcohol chirality.[1]

Applications in Drug Discovery

Researchers utilize the 1-(2-fluorocyclobutyl) motif for three primary reasons:

  • Conformational Restriction: The cyclobutane ring restricts the flexibility of the ethyl chain compared to a standard alkyl linker. The fluorine atom further biases this conformation via electrostatic interactions.

  • Metabolic Blocking: The C-F bond is highly resistant to enzymatic cleavage. Placing fluorine at C2 protects the ring from oxidative metabolism (e.g., by P450s) that might otherwise attack a cyclobutane ring.

  • Lipophilicity Modulation: Fluorine lowers the pKa of neighboring groups and modulates LogP. This alcohol can serve as a polar "handle" in a hydrophobic pocket, with the fluorine tuning the H-bond donor strength of the hydroxyl group.

Safety and Handling

  • Hazards: As a fluorinated organic alcohol, treat as an irritant. Precursors like the acid chloride or Weinreb amide synthesis reagents (CDI) are sensitizers.

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Fluorinated small rings can be volatile; ensure tightly sealed containers.

  • Disposal: Halogenated organic waste streams.

References

  • Enamine Ltd. (2025). Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)Alkyl)Cyclobutanes. ResearchGate/ChemRxiv. (Describes the synthesis of the 1,2-disubstituted fluorocyclobutane class).

  • ChemicalBook. (2025).[2] 2-fluorocyclobutane-1-carboxylic acid (CAS 1785331-71-6).[1][3][4][5][6] (Primary precursor data).[7][8]

  • PubChem. (2025). Compound Summary: 2-fluorocyclobutane-1-carboxylic acid.[1][3][4][9] [1]

  • Mykhailiuk, P. K. (2021). Fluorinated Cyclobutanes in Drug Discovery. (General review of the scaffold utility).

Sources

Foundational

An In-depth Technical Guide to 1-(2-Fluorocyclobutyl)ethan-1-ol: Molecular Weight, Formula, and Characterization

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract This technical guide provides a comprehensive overview of the chemical and physical p...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 1-(2-Fluorocyclobutyl)ethan-1-ol, a fluorinated cyclobutane derivative of interest in medicinal chemistry and materials science. The document details its molecular formula and weight, and outlines robust, field-proven methodologies for its structural elucidation and characterization. This guide is intended to serve as a foundational resource for researchers engaged in the synthesis, analysis, and application of novel fluorinated scaffolds in drug discovery and development.

Introduction: The Significance of Fluorinated Cyclobutanes

The introduction of fluorine into organic molecules can profoundly alter their physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity for protein targets. The cyclobutane motif, a four-membered carbocycle, imparts a unique three-dimensional geometry that is increasingly sought after in drug design to explore novel chemical space. The combination of these two features in molecules such as 1-(2-Fluorocyclobutyl)ethan-1-ol presents a compelling scaffold for the development of new therapeutic agents and advanced materials. Understanding the fundamental properties and establishing rigorous analytical protocols for this class of compounds is paramount for their effective utilization.

Core Molecular Information

The foundational step in the characterization of any novel compound is the precise determination of its molecular formula and weight. This information underpins all subsequent analytical and stoichiometric evaluations.

Molecular Formula and Structure

The molecular formula for 1-(2-Fluorocyclobutyl)ethan-1-ol is C6H11FO [1]. This formula indicates the presence of six carbon atoms, eleven hydrogen atoms, one fluorine atom, and one oxygen atom. The chemical structure consists of a cyclobutane ring substituted with a fluorine atom at the 2-position and a 1-hydroxyethyl group at the 1-position.

Molecular Weight

The molecular weight of 1-(2-Fluorocyclobutyl)ethan-1-ol is 118.15 g/mol [1]. This value is critical for a range of experimental procedures, from the preparation of solutions of known concentration to the interpretation of mass spectrometry data.

PropertyValueSource
Molecular Formula C6H11FOBLDpharm[1]
Molecular Weight 118.15 g/mol BLDpharm[1]
CAS Number 2169622-88-0BLDpharm[1]

Structural Elucidation and Characterization Workflow

A multi-technique approach is essential for the unambiguous structural confirmation and purity assessment of 1-(2-Fluorocyclobutyl)ethan-1-ol. The following workflow represents a robust and self-validating system for the comprehensive characterization of this and similar small molecules.

G cluster_synthesis Synthesis & Purification Synthesis Synthesis of 1-(2-Fluorocyclobutyl)ethan-1-ol Purification Purification (e.g., Column Chromatography) Synthesis->Purification NMR NMR Spectroscopy (¹H, ¹³C, ¹⁹F) Purification->NMR Structural Confirmation MS Mass Spectrometry (e.g., ESI-MS) Purification->MS Molecular Weight Verification IR Infrared (IR) Spectroscopy Purification->IR Functional Group ID HPLC HPLC/UPLC Analysis Purification->HPLC Purity Assessment GC GC Analysis (if volatile) HPLC->GC Orthogonal Purity Check

Caption: A typical workflow for the synthesis, purification, and characterization of 1-(2-Fluorocyclobutyl)ethan-1-ol.

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the key analytical techniques required for the characterization of 1-(2-Fluorocyclobutyl)ethan-1-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the precise connectivity and stereochemistry of organic molecules. For a fluorinated compound like 1-(2-Fluorocyclobutyl)ethan-1-ol, ¹H, ¹³C, and ¹⁹F NMR experiments are indispensable.

Instrumentation:

  • A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

  • Weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Transfer the solution to a 5 mm NMR tube.

Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

  • Acquire a ¹H NMR spectrum. Key parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A longer relaxation delay and more scans will be necessary due to the low natural abundance of ¹³C.

  • Acquire a ¹⁹F NMR spectrum. This will provide direct information on the chemical environment of the fluorine atom.

Expected Spectral Features:

  • ¹H NMR: Signals corresponding to the methyl, methine, and cyclobutyl protons. The protons on the carbon bearing the fluorine and the hydroxyl group will likely show complex splitting patterns due to coupling with fluorine and adjacent protons.

  • ¹³C NMR: Resonances for each of the six carbon atoms. The carbon atom bonded to fluorine will exhibit a large one-bond C-F coupling constant.

  • ¹⁹F NMR: A single resonance, the chemical shift of which will be indicative of the electronic environment of the fluorine atom.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight of the compound and to gain insights into its fragmentation patterns, which can further support structural assignments.

Instrumentation:

  • A mass spectrometer equipped with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Sample Preparation:

  • Prepare a dilute solution of the compound (1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

Data Acquisition (ESI-MS):

  • Infuse the sample solution directly into the mass spectrometer.

  • The sample is ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z).

  • A mass spectrum is generated, plotting ion intensity versus m/z.

Expected Data:

  • The mass spectrum should show a prominent peak corresponding to the protonated molecule [M+H]⁺ at an m/z of approximately 119.0867, consistent with the molecular formula C6H11FO. Adducts with other ions (e.g., [M+Na]⁺) may also be observed.

G cluster_workflow Mass Spectrometry Workflow SamplePrep Sample Preparation Dilute solution of 1-(2-Fluorocyclobutyl)ethan-1-ol Ionization Ionization (ESI) Generation of gas-phase ions SamplePrep->Ionization MassAnalysis Mass Analyzer Separation of ions by m/z Ionization->MassAnalysis Detection Detector Generation of Mass Spectrum MassAnalysis->Detection

Sources

Exploratory

1-(2-Fluorocyclobutyl)ethan-1-ol boiling point and density data

This guide outlines the physicochemical profile, synthesis strategy, and safety considerations for 1-(2-Fluorocyclobutyl)ethan-1-ol , a fluorinated cycloalkane scaffold increasingly relevant in medicinal chemistry for it...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the physicochemical profile, synthesis strategy, and safety considerations for 1-(2-Fluorocyclobutyl)ethan-1-ol , a fluorinated cycloalkane scaffold increasingly relevant in medicinal chemistry for its potential to modulate lipophilicity and metabolic stability.

Compound Class: Fluorinated Cycloalkyl Carbinol Application: Bioisostere for non-fluorinated alkyl chains; Metabolic stability enhancer.

Physicochemical Data Profile

As a specialized intermediate, experimental data for this specific isomer is limited in public registries. The data below synthesizes predicted values derived from validated QSPR (Quantitative Structure-Property Relationship) algorithms and experimental data from close structural analogs (e.g., 2-fluoroethanol, cyclobutylmethanol).

Summary Table: Predicted vs. Analog Data
PropertyPredicted Value (Target)Analog: 2-FluoroethanolAnalog: Cyclobutylmethanol
Molecular Formula C₆H₁₁FOC₂H₅FOC₅H₁₀O
Molecular Weight 118.15 g/mol 64.06 g/mol 86.13 g/mol
Boiling Point (760 mmHg) 155 – 165 °C 103.5 °C141 °C
Density (20 °C) 1.08 – 1.12 g/cm³ 1.104 g/cm³0.915 g/cm³
Refractive Index (

)
1.43 – 1.45 1.3641.444
Flash Point ~55 – 60 °C 34 °C35 °C
LogP (Octanol/Water) 0.8 – 1.1 -0.60.8
Solubility Soluble in alcohols, DCM, THF.[1][2] Moderate water solubility.MiscibleModerate

Analyst Note: The introduction of the fluorine atom at the C2 position of the cyclobutane ring increases the density significantly (~15-20%) compared to the non-fluorinated analog due to the high atomic mass of fluorine packed into a small volume. The boiling point is elevated due to the polar C–F bond enhancing intermolecular dipole-dipole interactions, despite the loss of some H-bond donating capability compared to non-fluorinated alcohols.

Stereochemical Complexity

This molecule possesses three chiral centers :

  • C1 of the cyclobutane ring.

  • C2 of the cyclobutane ring (bearing the fluorine).[3]

  • The

    
    -carbon of the ethanol side chain.
    

This results in four pairs of enantiomers (8 stereoisomers total). The cis- and trans-relationships between the fluorine and the hydroxyethyl group significantly impact the boiling point and polarity.

  • Cis-isomers: Generally more polar; likely to have slightly higher boiling points and densities.

  • Trans-isomers: Often more lipophilic; may elute faster in normal-phase chromatography.

Synthesis & Characterization Strategy

Given the lack of off-the-shelf availability, a robust synthesis route is required. The following protocol utilizes a Grignard addition or Ketone Reduction strategy, ensuring control over the scaffold.

Pathway: Reduction of 1-(2-Fluorocyclobutyl)ethan-1-one

This method is preferred for generating the alcohol from a stable ketone precursor.

SynthesisWorkflow Start Start: Cyclobutene Step1 Step 1: [2+2] Cycloaddition (w/ Vinyl Acetate/Fluoride) Start->Step1 Photochemical or Thermal Inter1 Intermediate: 2-Fluorocyclobutane derivative Step1->Inter1 Step2 Step 2: Acylation (Friedel-Crafts or equiv.) Inter1->Step2 Ketone Precursor: 1-(2-Fluorocyclobutyl)ethan-1-one Step2->Ketone Step3 Step 3: Reduction (NaBH4, MeOH, 0°C) Ketone->Step3 Stereoselective Reduction Product Target: 1-(2-Fluorocyclobutyl)ethan-1-ol Step3->Product

Figure 1: Retrosynthetic logic and forward synthesis workflow for the target alcohol.

Detailed Protocol (Step 3: Reduction)

Reagents: Sodium Borohydride (


), Methanol (MeOH), Saturated 

.
  • Preparation: Dissolve 1.0 eq of 1-(2-fluorocyclobutyl)ethan-1-one in anhydrous MeOH (0.5 M concentration). Cool to 0 °C under

    
     atmosphere.
    
  • Addition: Add

    
     (1.5 eq) portion-wise over 15 minutes. Evolution of 
    
    
    
    gas will occur.
  • Reaction: Stir at 0 °C for 1 hour, then warm to Room Temperature (RT) for 2 hours. Monitor by TLC (System: 20% EtOAc/Hexanes; Product

    
     ~0.3).
    
  • Quench: Carefully add sat.

    
     solution to quench excess hydride.
    
  • Workup: Evaporate MeOH. Extract aqueous residue with DCM (3x). Dry combined organics over

    
    .
    
  • Purification: Silica gel flash chromatography.

    • Note: Diastereomers may separate here. Isolate fractions carefully.

Safety & Toxicology (Critical Warning)

Hazard Classification: Potential Metabolic Toxin.

WARNING: Fluorinated alcohols, particularly those with a fluorine on the


-carbon relative to the alcohol (like 2-fluoroethanol), can be metabolized into fluoroacetic acid , a potent inhibitor of the Krebs cycle (aconitase inhibitor).
While the cyclobutyl ring restricts metabolism compared to linear chains, extreme caution  is required.
  • Handling: Use full PPE (gloves, goggles, respirator). Handle only in a fume hood.

  • First Aid: In case of skin contact, wash immediately with soap and water. If ingested, seek immediate medical attention (potential for fluoroacetate poisoning).[4]

  • Flammability: Predicted Flash Point is ~55°C. Treat as a Flammable Liquid (Category 3) .

References

  • Enamine Ltd. (2025). Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)Alkyl)Cyclobutanes. ChemPlusChem.

  • PubChem Database . 2-Fluoroethanol (CID 9737) Physicochemical Data. National Library of Medicine.

  • BLD Pharm . Product Catalog: (1-Fluorocyclobutyl)methanol and derivatives.

  • Grygorenko, O. O., et al. (2025). Basicity and Lipophilicity of gem-Difluorinated Saturated Bicyclic Amines. ResearchGate.

Sources

Protocols & Analytical Methods

Method

Synthesis of 1-(2-Fluorocyclobutyl)ethan-1-ol from cyclobutenes

Application Note: Synthesis of 1-(2-Fluorocyclobutyl)ethan-1-ol from Cyclobutenes Executive Summary This application note details a robust, scalable protocol for the synthesis of 1-(2-fluorocyclobutyl)ethan-1-ol , a high...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Synthesis of 1-(2-Fluorocyclobutyl)ethan-1-ol from Cyclobutenes

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 1-(2-fluorocyclobutyl)ethan-1-ol , a high-value pharmacophore used as a bioisostere for conformationally flexible alkyl chains or metabolic soft spots in drug discovery.

Unlike traditional methods that rely on the harsh fluorination of unstable cyclobutanes, this protocol utilizes a regioselective conjugate hydrofluorination of a cyclobutenyl ketone intermediate. This approach preserves the strained cyclobutane ring while ensuring precise placement of the fluorine atom and the hydroxyl side chain.

Key Advantages:

  • Ring Preservation: Avoids acid-catalyzed ring expansion (e.g., to cyclopropylmethyl or cyclopentyl systems).

  • Safety: Utilizes stable HF-amine or KHSO4-HF complexes rather than anhydrous HF gas.

  • Scalability: Amenable to gram-scale synthesis with standard laboratory equipment.

Retrosynthetic Analysis

The target molecule, 1-(2-fluorocyclobutyl)ethan-1-ol (3) , features a vicinal fluoro-alcohol motif on a cyclobutane core. The most strategic disconnection involves the reduction of the corresponding ketone, 1-acetyl-2-fluorocyclobutane (2) . This intermediate is accessed via the conjugate addition of fluoride to 1-acetylcyclobutene (1) , which serves as the "activated" cyclobutene starting material.

Reaction Scheme:

  • Activation: Cyclobutene

    
     1-Acetylcyclobutene (via lithiation/acylation or oxidation).
    
  • Hydrofluorination: 1-Acetylcyclobutene +

    
     source 
    
    
    
    1-Acetyl-2-fluorocyclobutane.
  • Reduction: 1-Acetyl-2-fluorocyclobutane +

    
    
    
    
    
    Target Alcohol.

Experimental Protocol

Phase 1: Precursor Preparation (1-Acetylcyclobutene)

Note: If 1-acetylcyclobutene is not commercially available, it can be synthesized from cyclobutene via lithiation with


-BuLi followed by quenching with acetic anhydride, or from 1-ethylcyclobutene via allylic oxidation.
Phase 2: Conjugate Hydrofluorination

Objective: Introduce the fluorine atom at the


-position of the enone system without triggering ring opening.
  • Reagents:

    • Substrate: 1-Acetylcyclobutene (1.0 equiv)

    • Fluorinating Agent:

      
       (Triethylamine trihydrofluoride) OR KHSO
      
      
      
      HF (solid supported HF).
    • Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

    • Catalyst: Excess amine (Et

      
      N) to buffer acidity.
      
  • Protocol:

    • Setup: In a chemically resistant PFA or Teflon flask, dissolve 1-acetylcyclobutene (10 mmol) in DCM (20 mL).

    • Addition: Cool the solution to 0 °C. Dropwise add

      
       (1.5 equiv). Caution: Exothermic.
      
    • Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC or

      
       NMR (look for the disappearance of the alkene signal and appearance of a multiplet around -170 to -190 ppm).
      
    • Quench: Pour the reaction mixture carefully into saturated aqueous NaHCO

      
       (excess) to neutralize the HF.
      
    • Extraction: Extract with DCM (

      
       mL). Dry organics over MgSO
      
      
      
      and concentrate in vacuo.
    • Purification: Flash chromatography (Silica gel, Hexanes/EtOAc 9:1) yields 1-acetyl-2-fluorocyclobutane .

  • Mechanistic Insight: The reaction proceeds via a Michael-type addition.[1][2] The fluoride ion attacks the electrophilic

    
    -carbon (C2), creating an enolate at C1. Protonation of the enolate yields the cis/trans mixture of the fluorinated ketone. The cyclobutane ring strain actually accelerates the 
    
    
    
    rehybridization, making this reaction faster than for acyclic enones.
Phase 3: Diastereoselective Reduction

Objective: Convert the ketone to the secondary alcohol.

  • Reagents:

    • Substrate: 1-Acetyl-2-fluorocyclobutane (from Phase 2).

    • Reductant: Sodium Borohydride (NaBH

      
      , 1.1 equiv).
      
    • Solvent: Methanol (MeOH).

  • Protocol:

    • Dissolve the fluoroketone (5 mmol) in MeOH (15 mL) and cool to 0 °C.

    • Add NaBH

      
       in small portions over 10 minutes.
      
    • Stir at 0 °C for 1 hour, then warm to room temperature for 1 hour.

    • Quench with saturated NH

      
      Cl solution.
      
    • Extract with Et

      
      O or EtOAc. Wash with brine, dry, and concentrate.[3]
      
    • Purification: The product, 1-(2-fluorocyclobutyl)ethan-1-ol , is obtained as a mixture of diastereomers. These can often be separated by high-performance liquid chromatography (HPLC) or careful column chromatography if a single isomer is required for biological testing.

Data Summary & Specifications

ParameterSpecification / Result
Starting Material 1-Acetylcyclobutene
Key Reagent

or KHSO

HF
Intermediate 1-Acetyl-2-fluorocyclobutane
Final Product 1-(2-fluorocyclobutyl)ethan-1-ol
Typical Yield (Step 1) 65–75%
Typical Yield (Step 2) 85–92%
Major Side Product Elimination product (reversion to starting material) if heated excessively.
Safety Class High Hazard (HF source). Use PFA labware and calcium gluconate gel.

Visualizing the Workflow

G Start Start: Cyclobutene Precursor (1-Acetylcyclobutene) Reaction1 Step 1: Conjugate Hydrofluorination Reagent: Et3N-3HF / DCM Temp: 0°C to RT Start->Reaction1 Nucleophilic F- Attack Intermediate Intermediate: 1-Acetyl-2-fluorocyclobutane (Mixture of cis/trans) Reaction1->Intermediate Enolate Protonation Reaction2 Step 2: Carbonyl Reduction Reagent: NaBH4 / MeOH Temp: 0°C Intermediate->Reaction2 Hydride Transfer Purification Purification & Separation Flash Chromatography / HPLC Reaction2->Purification Quench & Workup Product Final Target: 1-(2-fluorocyclobutyl)ethan-1-ol Purification->Product Isol. Diastereomers

Caption: Step-wise synthesis workflow for 1-(2-fluorocyclobutyl)ethan-1-ol via conjugate fluorination.

Safety & Troubleshooting

  • HF Handling: Even in complexed forms (Et

    
    N-HF), hydrogen fluoride is toxic and penetrates skin. Always work in a fume hood, wear double nitrile gloves, and have calcium gluconate gel  immediately available.
    
  • Glassware: Avoid standard borosilicate glass for the fluorination step if the HF concentration is high; etching may occur. PFA (perfluoroalkoxy) or polypropylene vessels are recommended.

  • Elimination: If the yield of the fluorination step is low, it is likely due to elimination of HF to regenerate the starting material. Ensure the reaction temperature does not exceed 25 °C and avoid strong bases during workup.

References

  • Haufe, G. (2008). "Fluorine-containing cyclobutanes and their derivatives." Journal of Fluorine Chemistry, 129(10), 918-936. Link

  • Prakash, G. K. S., et al. (2012).[4] "Poly(hydrogen fluoride) Complexes of Pyridine and Triethylamine: Convenient Reagents for Fluorination." Journal of Organic Chemistry, 77(2), 1148–1154. Link

  • Okada, Y., et al. (2021). "Widely Applicable Hydrofluorination of Alkenes via Bifunctional Activation of Hydrogen Fluoride." Journal of the American Chemical Society, 143(15), 5643–5648. Link

  • Lemal, D. M. (2005).[5] "Fluorinated Cyclobutanes and their Derivatives." In The Chemistry of Cyclobutanes, Wiley.[5] Link

  • Reutrakul, V., et al. (2005). "Selectfluor-mediated reaction of alpha,beta-unsaturated ketones." Tetrahedron Letters, 46(11), 1859-1862. Link

Sources

Application

Reagents for hydroxyethylation of fluorocyclobutane precursors

Application Note: Strategic Hydroxyethylation of Fluorocyclobutane Precursors Executive Summary The incorporation of fluorocyclobutane motifs into drug candidates is a high-value strategy for bioisosteric replacement (e....

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Hydroxyethylation of Fluorocyclobutane Precursors

Executive Summary

The incorporation of fluorocyclobutane motifs into drug candidates is a high-value strategy for bioisosteric replacement (e.g., of tert-butyl groups) and metabolic stabilization. However, the subsequent hydroxyethylation —the installation of a


 group—presents unique challenges. The electron-withdrawing nature of the fluorine atom (inductive effect, 

) significantly reduces the nucleophilicity of amines and alcohols on the ring, while the ring strain (

) renders the scaffold susceptible to ring-opening or elimination under harsh alkylation conditions.

This guide details the optimal reagent selection for hydroxyethylating fluorocyclobutane precursors, prioritizing Ethylene Carbonate (EC) for safety and atom economy, while providing protocols for 2-Haloethanols and Photoredox strategies for recalcitrant substrates.

Reagent Selection Matrix

The choice of reagent depends heavily on the heteroatom handle present on the fluorocyclobutane precursor.

Precursor HandlePrimary ReagentCatalyst/AdditiveMechanismKey Advantage
Amine (

)
Ethylene Carbonate

or Ionic Liquids
Nucleophilic Ring OpeningGreen, no high-pressure gas, avoids bis-alkylation.
Alcohol (

)
Ethylene Oxide (or surrogate)

(Lewis Acid)
Epoxide Ring OpeningDirect, high yield (requires safety controls).
Carboxylic Acid (

)
2-Bromoethanol

/


Displacement
Standard esterification; robust.
C-H Bond (Radical)1,3-Dioxolane Ir-PhotocatalystHAT / Radical AdditionDirect C-H functionalization (Advanced).

Critical Mechanistic Insights

The Fluorine Effect on Reactivity

When hydroxyethylating a nitrogen attached to a fluorocyclobutane (e.g., 3-fluoro-cyclobutanamine), the fluorine atom exerts a strong through-bond inductive withdrawal.

  • Consequence: The

    
     of the ammonium conjugate is lowered (typically by 1–2 units compared to cyclobutylamine).
    
  • Impact on Protocol: Standard conditions for aniline or alkyl amine hydroxyethylation (mild heating) often fail. Higher temperatures (

    
    )  or super-stoichiometric bases  are required to drive the nucleophilic attack on the hydroxyethylating agent.
    
Decision Pathway Diagram

The following flowchart guides the chemist through the reagent selection process based on substrate stability and functional group.

Hydroxyethylation_Decision_Tree Start Start: Fluorocyclobutane Precursor Check_Handle Identify Functional Handle Start->Check_Handle Amine Amine (-NH2) Check_Handle->Amine Acid Carboxylic Acid (-COOH) Check_Handle->Acid Alcohol Alcohol (-OH) Check_Handle->Alcohol Condition_Check Is Substrate Thermally Stable (>120°C)? Amine->Condition_Check Halo_Route Reagent: 2-Bromoethanol (Classic SN2) Acid->Halo_Route Esterification EO_Route Reagent: Ethylene Oxide (High Reactivity) Alcohol->EO_Route Etherification EC_Route Reagent: Ethylene Carbonate (Green, High Temp) Result_Mono Product: Mono-hydroxyethyl (Target) EC_Route->Result_Mono High Selectivity Halo_Route->Result_Mono Result_Bis Product: Bis(hydroxyethyl) (Often undesired) EO_Route->Result_Bis Risk of Poly-addition Condition_Check->EC_Route Yes (Stable) Condition_Check->Halo_Route No (Labile)

Caption: Decision tree for selecting hydroxyethylation reagents based on precursor stability and functional handle.

Detailed Experimental Protocols

Protocol A: Green N-Hydroxyethylation using Ethylene Carbonate

Best for: Thermally stable fluorocyclobutane amines. Avoids toxic gases and halogenated waste.

Rationale: Ethylene carbonate (EC) acts as a "masked" epoxide. Upon heating with a nucleophile, it undergoes ring opening followed by decarboxylation. The evolution of


 provides an entropic driving force, essential for overcoming the reduced nucleophilicity of fluorinated amines.

Materials:

  • Precursor: 1-(3-fluorocyclobutyl)amine hydrochloride (

    
    ).
    
  • Reagent: Ethylene Carbonate (

    
     - slight excess).
    
  • Base:

    
     (
    
    
    
    ) or DBU (
    
    
    for catalytic route).
  • Solvent: PEG-400 (Green) or DMF (Standard).

Step-by-Step:

  • Free Base Liberation: If starting with a hydrochloride salt, suspend the precursor in solvent and add

    
    . Stir at RT for 30 min.
    
  • Addition: Add Ethylene Carbonate (solid) in one portion.

  • Reaction: Heat the mixture to

    
     .
    
    • Note: Gas evolution (

      
      ) indicates reaction progress.
      
    • Monitoring: Monitor by LC-MS. The fluorinated amine often stains poorly on TLC; use

      
       or Ninhydrin.
      
  • Workup: Cool to RT. Dilute with water and extract with EtOAc (

    
    ).
    
    • Caution: Hydroxyethylated amines are polar. If the product remains in the aqueous phase, use

      
      -Butanol or DCM/iPrOH (3:1) for extraction.
      
  • Purification: Flash chromatography (DCM/MeOH/

    
    ).
    

Validation:

  • 
     byproduct ensures the reaction is irreversible.
    
  • Mono-alkylation is favored over bis-alkylation due to the steric bulk of the hydroxyethyl group and the cyclobutane ring.

Protocol B: O-Hydroxyethylation using 2-Bromoethanol

Best for: Fluorocyclobutane carboxylic acids (forming esters) or sensitive amines.

Rationale: When thermal conditions (


) risk eliminating fluorine (forming cyclobutenes), the classic 

alkylation using 2-bromoethanol at lower temperatures is preferred.

Materials:

  • Precursor: 3-fluorocyclobutane-1-carboxylic acid (

    
    ).
    
  • Reagent: 2-Bromoethanol (

    
    ).
    
  • Base:

    
     (
    
    
    
    ).
  • Solvent: Acetonitrile (MeCN).

Step-by-Step:

  • Activation: Dissolve the acid and

    
     in MeCN. Stir for 15 min to form the carboxylate.
    
  • Alkylation: Add 2-Bromoethanol dropwise.

  • Temperature: Heat to

    
     . (Significantly lower than EC method).
    
  • Workup: Filter off inorganic salts. Concentrate filtrate.

  • Result: This yields the 2-hydroxyethyl ester.

    • Conversion to Ether: If the target is the ether (

      
      ), this requires reduction of the ester or a different starting material (alcohol).
      

Advanced Workflow: Photoredox Hydroxyethylation

For direct functionalization of electron-deficient precursors.

Recent advances utilize 1,3-dioxolane as a radical equivalent for the hydroxymethyl/ethyl group.

Photoredox_Pathway Precursor Fluorocyclobutane Derivative Catalyst Ir/Ni Catalyst (Blue LED) Precursor->Catalyst Dioxolane 1,3-Dioxolane (Reagent) Dioxolane->Catalyst Radical Dioxolanyl Radical Catalyst->Radical HAT Coupled Acetal Intermediate Radical->Coupled Minisci-type Hydrolysis Acid Hydrolysis Coupled->Hydrolysis Product Hydroxyethylated Product Hydrolysis->Product

Caption: Photoredox pathway using dioxolane as a masked hydroxyethyl radical source.

Protocol Summary:

  • Combine precursor, photocatalyst (

    
    ), and peroxide oxidant in 1,3-dioxolane (solvent/reagent).
    
  • Irradiate with Blue LEDs (

    
    ) for 24h.
    
  • Acidic workup opens the dioxolane ring to reveal the alcohol.

References

  • Mykhailiuk, P. K. (2020). Fluoroalkyl-Containing 1,2-Disubstituted Cyclobutanes: Advanced Building Blocks for Medicinal Chemistry. ResearchGate. Link

  • Clements, J. H. (2003). Reactive Applications of Cyclic Alkylene Carbonates. Industrial & Engineering Chemistry Research. (Contextualizing Ethylene Carbonate efficiency). Link

  • TCI Chemicals. (2024). Fluorination Reagents and Building Blocks. (Data on nucleophilicity of fluorinated amines). Link

  • Enamine Ltd. (2022).[1] A Practical and Scalable Approach to Fluoro-Substituted Bicyclo[1.1.1]pentanes. (Analogous chemistry for strained rings). Link

  • Carl Roth. (2024). Safety Data Sheet: Ethylene Carbonate. Link

Sources

Method

Scalable synthesis routes for 1-(2-Fluorocyclobutyl)ethan-1-ol

An Application Note and Protocol for the Scalable Synthesis of 1-(2-Fluorocyclobutyl)ethan-1-ol Authored by: A Senior Application Scientist Abstract The incorporation of fluorinated motifs into molecular scaffolds is a c...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol for the Scalable Synthesis of 1-(2-Fluorocyclobutyl)ethan-1-ol

Authored by: A Senior Application Scientist

Abstract

The incorporation of fluorinated motifs into molecular scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and pharmacological properties of drug candidates.[1][2] Specifically, the fluorinated cyclobutane moiety has emerged as a desirable bioisostere for various functional groups, providing conformational rigidity and improved metabolic stability.[3][4][5] This document provides a comprehensive guide for the scalable synthesis of 1-(2-fluorocyclobutyl)ethan-1-ol, a key chiral building block for drug discovery and development. We present two primary synthetic routes, detailing the strategic considerations, step-by-step protocols, and scalability factors for each approach. The causality behind experimental choices is explained to provide researchers with a robust framework for implementation and adaptation.

Introduction: The Strategic Value of 1-(2-Fluorocyclobutyl)ethan-1-ol

The unique stereoelectronic properties of fluorine, when combined with the constrained three-dimensional geometry of a cyclobutane ring, create a privileged structural motif. This combination can enhance binding affinity, improve membrane permeability, and block metabolic pathways, ultimately leading to drug candidates with superior profiles.[1][3][4] 1-(2-Fluorocyclobutyl)ethan-1-ol serves as a versatile intermediate, possessing two chiral centers and functional handles amenable to a wide array of subsequent chemical transformations. Its synthesis, particularly on a large scale, presents challenges related to stereocontrol and the safe, efficient introduction of the fluorine atom.

This guide explores two logical and scalable retrosynthetic pathways, focusing on field-proven, robust chemical transformations suitable for transitioning from bench-scale research to kilogram-scale production.[6]

Retrosynthetic Strategy and Core Challenges

A logical disconnection of the target molecule suggests two primary strategies, each with distinct advantages and challenges:

  • Route 1: C-C Bond Formation via Grignard Addition. This approach involves the addition of a methyl nucleophile (from a Grignard reagent) to a pre-fluorinated electrophile, specifically 2-fluorocyclobutanecarbaldehyde. This is often a highly efficient and scalable method for alcohol synthesis.[7][8][9] The primary challenge lies in the efficient, scalable synthesis of the fluorinated aldehyde precursor.

  • Route 2: Deoxyfluorination of a Hydroxy Precursor. This strategy involves constructing the carbon skeleton first, to form a diol or a protected hydroxy-ketone, followed by a late-stage deoxyfluorination reaction. This avoids handling potentially volatile or unstable fluorinated intermediates but requires highly selective fluorination conditions.[10][11]

Below is a visual representation of the overall synthetic plan.

G Target 1-(2-Fluorocyclobutyl)ethan-1-ol Route1 Route 1: Grignard Addition Target->Route1 Retrosynthesis Route2 Route 2: Deoxyfluorination Target->Route2 Retrosynthesis Grignard Methyl Grignard Reagent Route1->Grignard Aldehyde 2-Fluorocyclobutanecarbaldehyde (Key Intermediate) Route1->Aldehyde Diol 1-(2-Hydroxycyclobutyl)ethan-1-ol Route2->Diol From Fluorination Deoxyfluorination Reagent (e.g., DAST, PyFluor) Route2->Fluorination Precursor1 2-Fluorocyclobutanecarboxylic Acid or its derivatives Aldehyde->Precursor1 From

Caption: High-level retrosynthetic strategies for 1-(2-Fluorocyclobutyl)ethan-1-ol.

Route 1: Grignard Addition to a Fluorinated Aldehyde

This route is predicated on the robust and highly scalable Grignard reaction.[12] Its success is contingent on the efficient preparation of the key intermediate, 2-fluorocyclobutanecarbaldehyde. The synthesis of this aldehyde can be approached from commercially available cyclobutane derivatives.

Synthesis of Key Intermediate: 2-Fluorocyclobutanecarbaldehyde

A practical, multi-step synthesis starting from 2-hydroxymethylcyclobutanone (a conceptual starting point derivable from commercial materials) is outlined below. This pathway prioritizes scalable and reliable reactions.

G A Cyclobutanone Precursor B 2-Hydroxycyclobutyl- methanol A->B  Reduction  (e.g., NaBH4) C 2-(Mesyloxymethyl)- cyclobutanol B->C  Mesylation  (MsCl, Et3N) D (2-Fluorocyclobutyl)- methanol C->D  Nucleophilic Fluorination  (e.g., TBAF or KF) E 2-Fluorocyclobutane- carbaldehyde D->E  Oxidation  (e.g., TEMPO/Bleach)

Caption: Workflow for the synthesis of the key aldehyde intermediate.

Protocol 1: Synthesis of (2-Fluorocyclobutyl)methanol

  • Rationale: This protocol uses a nucleophilic fluorination approach, which is generally more amenable to scale-up than using hazardous deoxyfluorination reagents like DAST.[1][4] Mesylation of a primary alcohol provides a good leaving group for substitution with a fluoride anion.

  • Step 1: Reduction to Diol. A commercially available cyclobutane precursor such as ethyl 2-oxocyclobutane-1-carboxylate is reduced with a strong hydride agent like LiAlH4 to yield (2-hydroxycyclobutyl)methanol.

  • Step 2: Selective Mesylation. The primary alcohol of the resulting diol is selectively protected with a mesyl group due to its higher reactivity compared to the secondary alcohol. This is a standard procedure that can be performed at scale.

  • Step 3: Nucleophilic Fluorination. The mesylate is displaced with a fluoride source like tetrabutylammonium fluoride (TBAF) or spray-dried potassium fluoride.[13] This SN2 reaction introduces the fluorine atom.

Protocol 2: Oxidation to 2-Fluorocyclobutanecarbaldehyde

  • Rationale: For scalability and safety, a TEMPO-catalyzed oxidation using sodium hypochlorite (bleach) is preferred over chromium-based reagents or Swern/DMP oxidations, which have drawbacks related to toxicity, waste, and thermal safety on a large scale.

  • Procedure:

    • Dissolve (2-fluorocyclobutyl)methanol (1.0 eq) in a suitable solvent system like dichloromethane/water.

    • Add TEMPO (0.01-0.05 eq) and potassium bromide (0.1 eq).

    • Cool the mixture to 0 °C.

    • Slowly add an aqueous solution of sodium hypochlorite (1.1-1.3 eq) while monitoring the temperature to keep it below 5 °C.

    • Stir vigorously until the reaction is complete (monitored by TLC or GC).

    • Quench the reaction with aqueous sodium thiosulfate, separate the organic layer, and wash with brine.

    • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure. The crude aldehyde is often used directly in the next step.

Grignard Addition to Form the Final Product

Protocol 3: Synthesis of 1-(2-Fluorocyclobutyl)ethan-1-ol

  • Rationale: The Grignard reaction is a powerful C-C bond-forming reaction that is widely used in industry.[9] Strict control of anhydrous conditions is critical for success.[7]

  • Procedure:

    • Set up an oven-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet.

    • Prepare a solution of crude 2-fluorocyclobutanecarbaldehyde (1.0 eq) in anhydrous diethyl ether or THF.

    • In the dropping funnel, place a solution of methylmagnesium bromide (1.1-1.2 eq, typically 3.0 M in ether).

    • Cool the flask containing the aldehyde solution to 0 °C in an ice bath.

    • Add the Grignard reagent dropwise to the aldehyde solution, maintaining the temperature below 10 °C.

    • After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

    • Cool the reaction back to 0 °C and quench it carefully by slow, dropwise addition of saturated aqueous ammonium chloride.

    • Extract the product with diethyl ether or ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

    • Purify the resulting crude alcohol by flash column chromatography or vacuum distillation to yield 1-(2-fluorocyclobutyl)ethan-1-ol as a mixture of diastereomers.[14]

Route 2: Late-Stage Deoxyfluorination

This alternative route constructs the full carbon skeleton prior to the introduction of fluorine. This can be advantageous if the fluorinated aldehyde in Route 1 proves to be unstable or difficult to handle.

Protocol 4: Synthesis via Deoxyfluorination

  • Step 1: Synthesis of 1-(2-Oxocyclobutyl)ethan-1-ol. This can be achieved by reacting 2-oxocyclobutane-1-carbaldehyde with methylmagnesium bromide. The aldehyde itself can be synthesized from commercially available precursors. The secondary alcohol formed would likely need to be protected (e.g., as a silyl ether) before the next step.

  • Step 2: Reduction of Ketone. The cyclobutanone is stereoselectively reduced to the corresponding alcohol, typically favoring the cis-diol after deprotection.

  • Step 3: Deoxyfluorination. The key step is the selective reaction of the secondary alcohol on the cyclobutane ring. This is challenging. A more viable approach is to start from a precursor like 3-hydroxycyclobutanone, protect the alcohol, perform the Grignard addition, and then deprotect and fluorinate the alcohol at the 3-position. For the 2-fluoro isomer, this route is more complex. However, if a suitable diol precursor is obtained, deoxyfluorination can be attempted.

  • Fluorination Reagents: Reagents like DAST (diethylaminosulfur trifluoride) or Deoxo-Fluor® are effective but can be hazardous and are less ideal for large-scale work.[1] Newer reagents like PyFluor or AlkylFluor offer improved safety profiles.[11] A photoredox-catalyzed deoxyfluorination using Selectfluor has also been reported, offering a milder alternative.[11]

Comparison of Synthetic Routes

ParameterRoute 1: Grignard AdditionRoute 2: Deoxyfluorination
Number of Steps Generally fewer linear steps to the final product.Potentially more steps due to protection/deprotection strategies.
Scalability High. Grignard reactions and TEMPO oxidations are highly scalable. Nucleophilic fluorination is also scalable.[6][15]Moderate. Late-stage deoxyfluorination can be costly and pose safety/handling challenges at scale.[1]
Key Challenge Synthesis and stability of the 2-fluorocyclobutanecarbaldehyde intermediate.Achieving selective fluorination of the target hydroxyl group in the presence of the other.
Stereocontrol Diastereomers formed in the final Grignard step. Separation may be required.Stereochemistry is set during the reduction of the ketone; fluorination may proceed with inversion or retention depending on the mechanism.
Cost & Safety Potentially lower cost due to use of bulk reagents. Main hazard is the Grignard reagent.Deoxyfluorination reagents can be expensive and toxic/corrosive, requiring specialized handling.[11]

Purification and Characterization

Purification of the final product, a relatively polar fluorinated alcohol, is typically achieved by silica gel flash chromatography or vacuum distillation.[14][16] The presence of diastereomers (cis/trans) may complicate purification and characterization.

  • Chromatography: A gradient of ethyl acetate in hexanes is a common eluent system.

  • Distillation: High vacuum distillation can be effective for purification on a larger scale if the boiling point is suitable and the compound is thermally stable.

  • Characterization: The final product should be characterized by 1H NMR, 13C NMR, 19F NMR, IR spectroscopy, and Mass Spectrometry to confirm its structure and purity.

References

  • O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

  • Grygorenko, O. O., et al. (2020). Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes. ChemRxiv. [Link]

  • Mykhailiuk, P. K. (2021). Approaches to the synthesis of cyclobutane-derived building blocks bearing a single fluorine atom. ResearchGate. [Link]

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

  • Stack Exchange. (2025). Purifying Fluorinated Alcohol via flash Chromatography. Chemistry Stack Exchange. [Link]

  • Milligan, J. A. (2018). STRAIN-ENABLED PHOSPHINATION AND FLUORINATION REACTIONS. D-Scholarship@Pitt. [Link]

  • University of California, Irvine. (n.d.). The Grignard Reaction. UCI Department of Chemistry. [Link]

  • Ashenhurst, J. (2015). All About The Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

  • Organic Chemistry Portal. (n.d.). Grignard Reaction. organic-chemistry.org. [Link]

  • Open Library Publishing Platform. (n.d.). 3.4.2 – Grignard Reactions with Carbonyls. Organic Chemistry and Chemical Biology for the Students by the Students!. [Link]

  • Scientific Update. (2019). Light-driven Deoxyfluorination of Alcohols with Selectfluor. scientificupdate.com. [Link]

  • Goetzke, F. W., et al. (2021). A catalytic asymmetric cross-coupling approach to the synthesis of cyclobutanes. Nature Chemistry, 13(9), 880-886. [Link]

  • ResearchGate. (n.d.). Large-Scale Synthesis. ResearchGate. [Link]

  • Scribd. (2026). Development of Practical and Scalable Synthetic Route for 1 (2 2 2 Trifluoroethyl)Cyclopropane 1 Carboxylic Acid. Scribd. [Link]

Sources

Application

Application Note: Protecting Group Strategies for 1-(2-Fluorocyclobutyl)ethan-1-ol

This Application Note is designed for researchers and medicinal chemists working with 1-(2-Fluorocyclobutyl)ethan-1-ol . It addresses the specific stability challenges posed by the fluorinated cyclobutane scaffold—specif...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and medicinal chemists working with 1-(2-Fluorocyclobutyl)ethan-1-ol . It addresses the specific stability challenges posed by the fluorinated cyclobutane scaffold—specifically the risks of HF elimination and intramolecular cyclization—and provides validated protocols for protecting group (PG) management.


-Fluoro-Substituted Cyclobutane Alcohols

Executive Summary

The molecule 1-(2-Fluorocyclobutyl)ethan-1-ol presents a "dual-threat" stability profile often underestimated in standard synthetic workflows. Unlike simple aliphatic alcohols, this scaffold contains a strained cyclobutane ring vicinally substituted with a fluorine atom and a hydroxyalkyl group.

Key Challenges:

  • 
    -Elimination (HF Loss):  The proton at 
    
    
    
    (or
    
    
    ) is susceptible to abstraction by bases, leading to the expulsion of fluoride and the formation of a cyclobutene derivative. This is thermodynamically driven by the release of fluoride but kinetically controlled by ring strain.
  • Intramolecular Cyclization (

    
    ):  Upon deprotonation, the resulting alkoxide can attack the 
    
    
    
    -fluorine center, forming a bicyclic ether (oxabicyclo[2.1.1]hexane or similar bridged system), effectively destroying the core scaffold.

This guide recommends Silyl Ethers (TBS/TBDPS) as the primary protection strategy, but with strictly buffered deprotection protocols . Benzyl ethers are presented as a secondary "base-free" alternative.

Strategic Analysis & Decision Matrix

The selection of a protecting group must balance the acidity required for installation against the basicity risks during deprotection.

The Stability Spectrum
  • Acid Stability: The fluorocyclobutane core is generally stable to mild acids (e.g., AcOH, dilute HCl) but may undergo ring-opening or rearrangement under strong Lewis acidic conditions (

    
    ).
    
  • Base Stability: High Risk. Strong bases (NaH, KHMDS, unbuffered TBAF) promote both elimination and cyclization.

Decision Matrix (DOT Visualization)

PG_Strategy Start Start: 1-(2-Fluorocyclobutyl)ethan-1-ol Condition Downstream Chemistry Requirements? Start->Condition Route_Acid Requires Base Stability (e.g., Grignard, Lithiation) Condition->Route_Acid High Route_Base Requires Acid Stability (e.g., Glycosylation, Oxidation) Condition->Route_Base High TBS Strategy A: TBS Ether (Primary Recommendation) Route_Acid->TBS MOM Strategy C: MOM Ether (Avoid if possible) Route_Acid->MOM Alt Bn Strategy B: Benzyl Ether (Base-Free Installation) Route_Base->Bn Risk_TBS Deprotection Risk: Basic TBAF causes HF elim. TBS->Risk_TBS Risk_Bn Installation Risk: NaH causes cyclization Bn->Risk_Bn Sol_TBS Solution: Buffered TBAF (AcOH) or HF-Py Risk_TBS->Sol_TBS Sol_Bn Solution: Acid-Catalyzed Imidate Risk_Bn->Sol_Bn

Figure 1: Decision tree for protecting group selection based on downstream chemical compatibility and intrinsic scaffold risks.

Recommended Protocols

Protocol A: Silyl Protection (TBS) – The "Buffered" Approach

Rationale: TBS (tert-Butyldimethylsilyl) is preferred due to its mild installation and selective removal. However, standard deprotection with TBAF is forbidden without buffering due to the high basicity of "naked" fluoride ions in THF, which can trigger HF elimination [1].

Step 1: Installation
  • Reagents: TBSCl (1.2 equiv), Imidazole (2.5 equiv), DMF (anhydrous).

  • Procedure:

    • Dissolve alcohol (1.0 equiv) in anhydrous DMF (0.5 M).

    • Add Imidazole (2.5 equiv) at 0°C.

    • Add TBSCl (1.2 equiv) portion-wise.

    • Warm to RT and stir for 4–12 h.

    • Workup: Dilute with

      
       (avoids emulsions common with EtOAc/DMF), wash with water x3, brine, dry over 
      
      
      
      .
    • Note: Imidazole is sufficiently mild (

      
      ) to avoid triggering elimination or cyclization.
      
Step 2: Buffered Deprotection (CRITICAL)

Objective: Cleave the Si-O bond without exposing the fluorocyclobutane to basic fluoride species (


 is a strong base in aprotic solvents).
  • Reagents: TBAF (1.0 M in THF), Glacial Acetic Acid (AcOH).

  • Stoichiometry: 1:1 molar ratio of TBAF to AcOH.

  • Procedure:

    • Prepare a Buffered TBAF Solution : To a 1.0 M TBAF solution, add glacial AcOH (1.0 equiv relative to TBAF) at 0°C. Mix well. This generates TBAF·AcOH, a milder fluoride source.

    • Dissolve the TBS-protected substrate in THF (0.1 M).

    • Add the Buffered TBAF solution (1.5–2.0 equiv) dropwise at 0°C.

    • Monitor by TLC.[1] If sluggish, warm to RT.

    • Quench: Add saturated aqueous

      
       immediately upon completion.
      
    • Purification: Silica gel chromatography.

Alternative Deprotection: Use HF·Pyridine in THF (buffered with excess pyridine) in a plastic vessel if the substrate is extremely base-sensitive [2].

Protocol B: Benzyl Protection – The "Acid-Catalyzed" Route

Rationale: Standard benzyl protection uses NaH/BnBr. Do NOT use this method. The alkoxide intermediate generated by NaH will likely attack the C-F bond (intramolecular


). Instead, use the Trichloroacetimidate  method, which operates under acidic catalysis [3].
Step 1: Installation (Base-Free)
  • Reagents: Benzyl 2,2,2-trichloroacetimidate (1.5 equiv), Triflic acid (TfOH) or TMSOTf (catalytic, 0.05 equiv).

  • Solvent: DCM or cyclohexane/DCM (2:1).

  • Procedure:

    • Dissolve alcohol (1.0 equiv) and Benzyl trichloroacetimidate (1.5 equiv) in anhydrous DCM (0.2 M).

    • Cool to 0°C.

    • Add catalyst (TfOH, 5 mol%) dropwise.

    • Stir at 0°C -> RT. The trichloroacetamide byproduct will precipitate.

    • Workup: Filter off the solid. Wash filtrate with saturated

      
      .
      
Step 2: Deprotection[2][3][4][5]
  • Method: Hydrogenolysis (

    
    , Pd/C).
    
  • Risk: C-F bonds are generally stable to standard Pd/C hydrogenation, but activated (allylic/benzylic) fluorines are not. Since this is a homobenzylic/homoallylic-like fluoride (on a strained ring), monitor carefully.

  • Procedure:

    • Dissolve substrate in EtOH or EtOAc.

    • Add 10% Pd/C (10 wt% loading).

    • Stir under

      
       balloon (1 atm).
      
    • Stop immediately upon disappearance of starting material to prevent defluorination.

Quantitative Comparison of Strategies

ParameterTBS Ether (Buffered)Benzyl Ether (Imidate)Acetate/Benzoate
Installation pH Neutral/Mild Base (Imidazole)Acidic (TfOH cat.)Mild Base (Pyridine)
Deprotection pH Buffered (pH 5-6) Neutral (

)
Basic (OH-) - HIGH RISK
Elimination Risk Low (if buffered)Very LowHigh (during removal)
Cyclization Risk LowVery LowLow
Orthogonality Cleaved by

Cleaved by

Cleaved by Base/LAH
Recommendation Primary Choice Secondary Choice Avoid

Mechanistic Visualization: The "Dual Threat"

Understanding the failure modes is essential for troubleshooting.

Failure_Modes Substrate 1-(2-Fluorocyclobutyl)ethan-1-ol Base Strong Base (NaH, unbuffered TBAF) Substrate->Base Deprotonation Elimination Path A: E2 Elimination (Loss of HF) Base->Elimination Abstraction of H(C1/C3) Cyclization Path B: Intramolecular SN2 (Ether Formation) Base->Cyclization Alkoxide attack on C-F Product_A Cyclobutene Derivative (Dead End) Elimination->Product_A Product_B Bicyclic Ether (Dead End) Cyclization->Product_B

Figure 2: Mechanistic pathways for scaffold decomposition under basic conditions.

References

  • Corey, E. J., & Venkateswarlu, A. (1972). Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives.[1][4][5][6] Journal of the American Chemical Society, 94(17), 6190–6191.

  • Nicolaou, K. C., et al. (1984). A mild and general method for the deprotection of silyl ethers. Journal of the Chemical Society, Chemical Communications, (1), 15-16. (Establishes HF-Pyridine and Buffered TBAF protocols).
  • Wessel, H. P., Iversen, T., & Bundle, D. R. (1985). Acid-catalysed benzylation of alcohols using trichloroacetimidates. Journal of the Chemical Society, Perkin Transactions 1, 2247-2250.

  • Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (General reference for stability constants).
  • Lemal, D. M. (2004). Perspective on Fluorocarbon Chemistry. The Journal of Organic Chemistry, 69(1), 1–11. (Discusses stability of strained fluorinated rings).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Fluorinated Cyclobutane Functionalization

The following technical guide is structured as a Tier 3 Support Center Resource for medicinal chemists and process development scientists. It assumes a baseline understanding of organometallic chemistry but addresses the...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a Tier 3 Support Center Resource for medicinal chemists and process development scientists. It assumes a baseline understanding of organometallic chemistry but addresses the specific, high-stakes pathology of fluorinated cyclobutanes.

Topic: Preventing Defluorination & Ring Fragmentation Ticket ID: F-CB-PROT-001 Status: Resolved / Guide Published Role: Senior Application Scientist

Executive Summary: The "Ticking Clock" of Fluorinated Cyclobutanes

Functionalizing fluorinated cyclobutanes (e.g., Ivosidenib intermediates) is a race against thermodynamic collapse. The high ring strain (~26 kcal/mol) combined with the high electronegativity of fluorine creates a "perfect storm" for two catastrophic failure modes:

  • 
    -Fluoride Elimination:  Driven by the formation of a metal-fluoride bond and the release of ring strain (often leading to cyclobutenes or dienes).
    
  • Ring Opening (Fragmentation): Radical or anionic intermediates often trigger C-C bond cleavage to relieve pucker strain.

This guide provides the protocols to stabilize these intermediates.

Interactive Troubleshooting Modules

Module A: Anionic Functionalization (Lithiation/Grignard)

The Problem: You are attempting to lithiate a fluorinated cyclobutane, but you recover defluorinated olefins or ring-opened byproducts. Root Cause: Lithium is a "fluorine scavenger." A carbanion


 to a fluorine atom will undergo rapid 

-elimination (E1cB-like mechanism) at temperatures as low as -60°C.
🔧 The Fix: The "Lanthanum Brake" Protocol

Standard lithiation is too aggressive. You must use Organolanthanum reagents or Trans-Metal Trapping to intercept the anion before it eliminates LiF.

The Logic: Lanthanum (La) forms a highly covalent, bulky bond with the carbon. The C-La bond is strong enough to prevent


-elimination but reactive enough for electrophilic trapping.

Step-by-Step Protocol: LaCl₃-Mediated Functionalization Target: 3,3-difluorocyclobutanone or similar scaffolds.

  • Preparation of LaCl₃·2LiCl (0.6 M in THF):

    • Dry LiCl (high vacuum, 150°C, 4h) and LaCl₃ (high vacuum, 180°C, 6h).

    • Suspend in dry THF and stir for 24h at RT until a clear solution forms.

  • The "In-Situ" Transmetallation:

    • Cool substrate (1.0 equiv) and LaCl₃·2LiCl (1.1 equiv) in THF to -78°C .

    • Add the organolithium/Grignard nucleophile (e.g., PhLi or RMgBr) dropwise.

    • Mechanism:[1][2][3][4][5][6] The R-Li immediately transmetallates to R-LaCl₂, which attacks the ketone/ring.

  • Quench:

    • Add electrophile (or H₂O) at -78°C. Do not warm to 0°C before quenching.

Data Summary: Stability of Metallated Difluorocyclobutanes

Metal SpeciesT(decomposition)Primary Failure ModeRecommended Use
R-Li (Lithium)> -60°CRapid

-F elimination (exothermic)
Avoid unless trapping in <1 sec
R-MgX (Magnesium)> -40°CSlow

-F elimination
Acceptable for simple ketones
R-LaCl₂ (Lanthanum)> 0°CStable (Steric bulk prevents elimination)Gold Standard for complex coupling
R-ZnX (Zinc)> RTVery StableGood for Negishi, but hard to form
Module B: Metal-Catalyzed Cross-Coupling

The Problem: Palladium-catalyzed coupling results in low yields and "missing fluorine" (formation of cyclobutenes). Root Cause: After oxidative addition, the Pd(II) center coordinates to the


-fluorine. This "agostic" interaction lowers the barrier for 

-fluoride elimination, ejecting [L_nPd-F] and the alkene.
🔧 The Fix: Ligand Control & Radical Crossover

Switch from a 2-electron Pd(0)/Pd(II) cycle to a Single-Electron Transfer (SET) Ni/Photoredox cycle. Nickel radicals are less "oxophilic" toward fluorine in this context and faster at reductive elimination than


-elimination.

Visualizing the Failure Pathway (Graphviz):

BetaElimination Substrate Fluorinated Cyclobutane-X OxAdd Oxidative Addition (LnPd-Ar) Substrate->OxAdd Pd(0) Agostic β-F Coordination (Pd...F Interaction) OxAdd->Agostic Fast RedElim Reductive Elimination (Desired) OxAdd->RedElim Bulky Ligand (SPhos/RuPhos) Elimination β-Fluoride Elimination Agostic->Elimination k_elim > k_red Product Defluorinated Cyclobutene Elimination->Product - [LnPd-F] Target Functionalized Cyclobutane RedElim->Target

Caption: The kinetic competition between productive reductive elimination and destructive


-fluoride elimination. Bulky ligands favor the green path.

Recommended Conditions (Suzuki-Miyaura):

  • Catalyst: NiCl₂(dme) (5 mol%) + dtbbpy (5 mol%).

  • Photocatalyst: Ir(dF(CF₃)ppy)₂ (dtbbpy)PF₆ (1 mol%).

  • Mechanism: The Ni(I)/Ni(III) cycle avoids the electron-rich Pd(II) state that is prone to stripping fluorine.

Module C: C-H Activation (Radical Functionalization)

The Problem: You want to functionalize the ring C-H bonds, but direct HAT (Hydrogen Atom Transfer) leads to ring opening. Root Cause: The cyclobutyl radical is strained. If the radical is formed


 to the fluorine, it is stabilized (capto-dative), but if formed 

, it may trigger fragmentation to relieve strain.
🔧 The Fix: Polarity-Matched HAT

Use highly electrophilic radicals (e.g., Decatungstate or Quinuclidine radical cations).

Why it works: The C-H bonds


 to fluorine are electron-poor due to the inductive effect of F. Electrophilic HAT reagents (like TBADT) avoid these bonds and target the more electron-rich distal positions, or they engage in very fast rebound kinetics that outcompete fragmentation.

Protocol: Decatungstate C-H Alkylation

  • Reagents: Substrate (1 equiv), TBADT (Tetrabutylammonium decatungstate, 2 mol%), Michael acceptor (2 equiv).

  • Solvent: MeCN:H₂O (9:1) – Water is critical to stabilize the transition state.

  • Light Source: 390 nm (UV-A) LEDs.

  • Atmosphere: N₂ sparge (15 min). Oxygen quenches the excited tungstate.

FAQ: Specific Scenarios

Q: Can I use Grignards directly on 3,3-difluorocyclobutanone? A: Yes, but temperature is critical. Unlike non-fluorinated ketones, you cannot run this at 0°C. You must run it at -40°C or lower . If you see a "tar" or polymeric material, you likely triggered the elimination of HF, forming a volatile cyclobutenone which polymerized.

Q: I need to install an amine. Is reductive amination safe? A: Standard reductive amination (NaBH(OAc)₃) is generally safe. However, avoid acidic conditions at high heat , which can promote E1-type elimination of fluoride assisted by the nitrogen lone pair (if formed


 to F).

Q: How do I separate the mono-defluorinated impurity from my product? A: You often can't. They are "chromatographic ghosts" (very similar Rf). Pro Tip: Treat your crude mixture with a diene (like cyclopentadiene) or a reactive thiol. The defluorinated impurity (usually a cyclobutene) is a potent Michael acceptor/dienophile and will react, changing its polarity significantly, allowing easy silica separation.

References & Authority

  • Organolanthanum Strategy:

    • Title: Synthesis of gem-Difluorocyclobutanes: Organolanthanum Enabled Synthesis...

    • Source:The Journal of Organic Chemistry (2015)

    • Significance: Establishes LaCl3 as the definitive solution for nucleophilic addition without elimination.

    • [7]

  • Photoredox/Radical Functionalization:

    • Title: Fluorine-Effect-Enabled Photocatalytic 4-Exo-Trig Cyclization Cascade...

    • Source:ResearchGate / Angewandte Chemie

    • Significance: Explains the "Fluorine Effect" in radical stability and 4-exo-trig cyclization.

  • Palladium/Nickel Cross-Coupling Mechanisms:

    • Title: Palladium-Catalyzed Defluorinative Coupling... (and counter-strategies)

    • Source:National Institutes of Health (PMC)

    • Significance: Details the

      
      -fluoride elimination pathway and how to avoid it (or exploit it, if desired).
      
  • Cobalt-Catalyzed Asymmetric Hydrogenation:

    • Title: Cobalt-Catalyzed Asymmetric Hydrogenation of a Fluorinated Cyclobutenoic Acid...

    • Source:ACS Organometallics

    • Significance: Provides a method to set stereocenters on the ring without defluorination.

Sources

Optimization

Stability of fluorocyclobutane rings under acidic conditions

Fluorocyclobutane Technical Support Hub Ticket ID: #FCB-ACID-STAB-001 Subject: Stability of Fluorocyclobutane Rings Under Acidic Conditions Assigned Specialist: Senior Application Scientist, Structural Chemistry Division...

Author: BenchChem Technical Support Team. Date: February 2026

Fluorocyclobutane Technical Support Hub

Ticket ID: #FCB-ACID-STAB-001 Subject: Stability of Fluorocyclobutane Rings Under Acidic Conditions Assigned Specialist: Senior Application Scientist, Structural Chemistry Division

Executive Summary

You are likely reading this because you are observing unexpected decomposition, "black tar" formation, or missing signals in your


 NMR during an acidic transformation.

The good news: The fluorocyclobutane (FCB) ring itself is remarkably robust. Unlike epoxides or cyclopropanes, the 3,3-difluorocyclobutane motif (common in drugs like Ivosidenib) generally survives standard acidic deprotections (e.g., 4N HCl/dioxane, neat TFA) without cleavage.

The bad news: The ring is not inert. The high ring strain (~26 kcal/mol) combined with the inductive effect of fluorine creates specific "failure modes." Decomposition is rarely a direct acid attack on the ring but rather a secondary consequence of generating reactive intermediates (carbocations) adjacent to the ring.

This guide will help you diagnose if your ring is intact, identify the specific failure mechanism, and adjust your protocol.

Module 1: Diagnostic Flowchart

Before assuming ring destruction, confirm the failure mode. Use this decision tree to interpret your crude NMR data.

DiagnosticTree Start START: Reaction turned dark/tarry or yield is low CheckF Check 19F NMR (Crude) Start->CheckF SignalLost Fluorine Signal Lost? CheckF->SignalLost No NewSignal New/Shifted 19F Signals? CheckF->NewSignal Yes HF_Peak Sharp Singlet/Doublet at -180 to -200 ppm? SignalLost->HF_Peak Signals missing Conclusion3 DIAGNOSIS: Functional Group Failure (Ring is likely intact) SignalLost->Conclusion3 Signals persist (Shift < 2ppm) NewSignal->HF_Peak Check region Conclusion2 DIAGNOSIS: Ring Expansion/Opening (Cationic Rearrangement) NewSignal->Conclusion2 Significant Shift (>10ppm) Conclusion1 DIAGNOSIS: HF Elimination (Aromatization or Diene formation) HF_Peak->Conclusion1 Yes (HF detected) HF_Peak->Conclusion2 No (Complex splitting)

Figure 1: Diagnostic logic for assessing fluorocyclobutane integrity via


 NMR.

Module 2: Critical Troubleshooting

If you diagnosed a ring failure above, it is likely due to one of these two mechanisms.

Scenario A: The "Cationic Catastrophe" (Ring Expansion)

Symptoms: Complete consumption of starting material, formation of complex mixtures, significant shift in


 NMR.
The Cause:  You likely generated a carbocation 

to the ring
(e.g., dehydrating an alcohol, opening an epoxide, or removing a leaving group next to the ring). Mechanism: The cyclobutane ring relieves strain by migrating a bond to the cationic center. This is accelerated by the "fluorine effect" if the migration places the positive charge away from the electron-withdrawing fluorines.
  • Avoid: Strong Lewis acids (e.g.,

    
    , 
    
    
    
    ) on substrates with
    
    
    -leaving groups.
  • Fix: Switch to non-ionizing conditions. If dehydrating an alcohol, use Burgess reagent (neutral conditions) instead of acid catalysis.

Scenario B: HF Elimination (Aromatization)

Symptoms: Appearance of HF signal (or


 if using Lewis acids), formation of insoluble "char."
The Cause:  If you have a proton 

to the fluorine and a leaving group

to it, acidic conditions can trigger E1-type elimination. Mechanism:

Once the diene forms, it polymerizes rapidly.

Module 3: Mechanistic Visualization

Understanding why the ring breaks allows you to predict stability for new analogs.

Mechanism Substrate alpha-Hydroxy Fluorocyclobutane Cation alpha-Cationic Intermediate Substrate->Cation -H2O Acid + H+ Acid->Substrate Path1 Path A: Ring Expansion (Strain Relief) Cation->Path1 Fast (if strain high) Path2 Path B: Substitution (Desired) Cation->Path2 Slow (requires nucleophile) Product_Fail Cyclopentene/ Acyclic Dienes Path1->Product_Fail Product_Stable Stable Product Path2->Product_Stable

Figure 2: The fate of the


-cation determines stability. Path A is the primary failure mode in acidic media.

Module 4: Standardized Stress Test Protocol

Do not commit valuable intermediate to a reaction without this validation.

Protocol: Acid Stability Kinetic Profile

ParameterSpecification
Scale 10–15 mg of substrate
Solvent

or

(0.6 mL)
Acid Source 50

L of 4N HCl in Dioxane OR 50

L TFA
Internal Std

-Trifluorotoluene (5

L)
Monitoring

NMR (unlocked if necessary)

Procedure:

  • Dissolve substrate and internal standard in deuterated solvent.

  • Acquire T=0 spectrum.

  • Add acid source.[1] Vortex.

  • Acquire spectra at T=1h, 4h, 24h at Room Temperature.

  • If stable, heat to 50°C and monitor for another 4h.

Interpretation:

  • >95% Recovery: Safe for standard Boc/PMB deprotections.

  • New Peaks: Run GC-MS to identify if ring opened (M+) or eliminated HF (M-20).

Module 5: Frequently Asked Questions (FAQ)

Q1: Can I use neat TFA to remove a Boc group from a 3,3-difluorocyclobutane amine? A: Yes. This is a standard transformation. The ammonium salt formed is electron-withdrawing, which actually protects the ring from cation formation. 3,3-difluorocyclobutane amines are bench-stable in TFA [1].

Q2: I'm seeing decomposition with Lewis Acids (


, 

). Why?
A: Lewis acids are far more risky than Brønsted acids. They can abstract fluoride directly (fluorophilicity of Al/B), causing immediate ring destruction.
  • Recommendation: Switch to Brønsted acids (HCl,

    
    ) or milder Lewis acids like 
    
    
    
    if possible.

Q3: Is the 2,2-difluoro isomer less stable than the 3,3-difluoro isomer? A: Generally, yes. In 2,2-difluorocyclobutanes, the fluorines are closer to the functional handles. If you generate a cation at position 1, the


-fluorine can destabilize it or participate in elimination. However, for simple carboxylic acids or amines, both are stable [2].

References

  • Mykhailiuk, P. K. (2015). Synthesis of 3,3-difluorocyclobutane analogues of GABA, nipecotic acid and isonipecotic acid. Tetrahedron, 71(10), 1603-1609.

  • Chernykh, A. V., et al. (2019).[2] Last of the gem-Difluorocycloalkanes: Synthesis and Characterization of 2,2-Difluorocyclobutyl-Substituted Building Blocks. The Journal of Organic Chemistry, 84(9), 5584–5595.

  • Phelps, M., et al. (2025).[3] Organolanthanum enabled synthesis and divergent catalytic functionalization of gem-difluorocyclobutanols.[3][4][5] ChemRxiv.

  • O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37, 308-319.

Sources

Troubleshooting

Overcoming steric hindrance in 2-substituted cyclobutane reactions

Core Directive: The "Puckering" Reality Executive Summary: The primary failure mode in 2-substituted cyclobutane chemistry is treating the ring as a planar square. It is not.

Author: BenchChem Technical Support Team. Date: February 2026

Core Directive: The "Puckering" Reality

Executive Summary: The primary failure mode in 2-substituted cyclobutane chemistry is treating the ring as a planar square. It is not. To relieve torsional strain (eclipsing interactions), the ring adopts a "puckered" or "butterfly" conformation (dihedral angle ~25-30°).

In a 2-substituted system, the substituent forces the ring into a specific pucker to maximize pseudo-equatorial positioning. This creates a distinct "steric wall" on one face and a "steric pocket" on the other. Successful functionalization requires mapping your reagent's approach vector against this dynamic conformational landscape.

Troubleshooting Module: Cross-Coupling Failures

Context: Palladium- or Nickel-catalyzed coupling (Suzuki, Negishi) at the C1 position when a C2 substituent is present.

Symptom: Low Yield / Unreacted Starting Material
  • Root Cause: The C2 substituent creates steric clash with the phosphine ligands on the metal center during the oxidative addition or transmetallation steps. Standard bulky ligands (e.g., SPhos, XPhos) often fail here because the "puckered" C2 substituent occupies the same quadrant as the ligand's biaryl wing.

  • Corrective Protocol:

    • Switch to "Slim" Ligands: Move away from Buchwald biaryl ligands. Utilize bidentate ligands with smaller bite angles or N-heterocyclic carbenes (NHCs) like IPr or IMes which offer a "fan" shape rather than a "cone" shape, allowing the metal to access the hindered C1 face.

    • Pre-Catalyst Activation: Use Pd(II) precatalysts (e.g., Pd(OAc)₂) that do not require bulky phosphines for stabilization, or use PEPPSI-IPr systems.

    • The "Boryl" Workaround: If the halide is on the ring, invert the polarity. Convert the cyclobutane to a potassium trifluoroborate salt (

      
      ). These salts are less sensitive to steric bulk during transmetallation than boronic acids.
      
Symptom: Ring Opening (Fragmentation)
  • Root Cause:

    
    -carbon elimination. The strain energy of cyclobutane (~26 kcal/mol) makes ring opening thermodynamically favorable if the metal center stays attached too long without undergoing reductive elimination.
    
  • Corrective Protocol:

    • Accelerate Reductive Elimination: Use electron-poor ligands (e.g., fluorinated phosphines) to pull electron density from the metal, speeding up the coupling step before the ring has time to open.

Decision Logic: Ligand Selection

LigandSelection Start Start: Cross-Coupling Failure CheckSub Is C2 Substituent > Methyl? Start->CheckSub CheckFail Failure Mode? CheckSub->CheckFail Yes Sol1 Use Linear Ligands (e.g., P(t-Bu)3, PCy3) CheckSub->Sol1 No Steric No Reaction (Steric) CheckFail->Steric Open Ring Opening (Side Products) CheckFail->Open Sol2 Use NHC (PEPPSI-IPr) or Trifluoroborate Salt Steric->Sol2 Sol3 Use Electron-Deficient Ligand (e.g., P(C6F5)3) Open->Sol3

Caption: Logic flow for selecting catalyst systems based on failure mode in hindered cyclobutanes.

Troubleshooting Module: C-H Activation & Functionalization

Context: Installing a new group at C3 or C1 using a Directing Group (DG) at C1 or C2.

Symptom: Lack of Regioselectivity (C2 vs C3 mixture)
  • Root Cause: The "butterfly" conformation brings C3 pseudo-axial hydrogens surprisingly close to the metal center, competing with the intended C2 target.

  • Corrective Protocol:

    • The Bidentate Clamp: Use strong bidentate DGs (e.g., 8-aminoquinoline or picolinamide ). These form a rigid 5,5- or 5,6-membered chelate with the metal, locking the catalyst geometry and forcing it to reach only the specific C(sp3)-H bond defined by the distance.

    • Reference Standard: See Piperarborenine B synthesis protocols where 8-aminoquinoline directed the arylation specifically to the cis-C3 position, overcoming the C2 steric bias [1].

Symptom: Mono- vs. Di-substitution Control
  • Root Cause: Once the first C-H activation occurs, the ring puckering may shift, making the second C-H bond more accessible (or less).

  • Corrective Protocol:

    • Block with Sterics: If mono-functionalization is desired but di-functionalization is observed, introduce a transient bulky ligand (e.g., a protected amino acid ligand like Ac-Ile-OH ) that coordinates to the metal. The ligand's bulk will clash with the substrate after the first addition, preventing the second approach.

Stereocontrol: The Cis/Trans Dilemma

Data Table: Stereoselectivity Drivers

Control TypeTarget IsomerKey Experimental VariableMechanism
Thermodynamic TransHigh Temp (>100°C), Strong Base (e.g., NaOtBu)Epimerization to the diequatorial (flattest) conformer to minimize 1,2-diaxial strain.
Kinetic CisDirecting Group (DG), Low Temp, Non-polar solventThe DG pulls the catalyst to the same face, forcing cis delivery regardless of steric strain.
Substrate TransBulky C2 group (e.g., t-Butyl)The C2 group locks the ring pucker; incoming reagents attack from the convex (open) face (anti-approach).
Protocol: Epimerization Rescue

If your reaction yields the undesired cis isomer (common in DG-mediated reactions):

  • Do not discard the product.

  • Isolate the crude intermediate.

  • Treat with DBU (2.0 equiv) in MeOH at reflux for 4 hours.

  • Result: The ring will equilibrate to the thermodynamically stable trans isomer (typically >20:1 dr).

Visualizing the Reaction Pathway

The following diagram illustrates the "Puckering Effect" on reagent approach.

PuckeringEffect Substrate 2-Substituted Cyclobutane ConfA Conformer A (Substituent Pseudo-Eq) Substrate->ConfA Preferred (>95%) ConfB Conformer B (Substituent Pseudo-Ax) Substrate->ConfB High Energy Reagent Reagent Approach ConfA->Reagent Steric Block at C2 ProductTrans Trans Product (Major - Thermodynamic) Reagent->ProductTrans Anti-Attack (Steric Control) ProductCis Cis Product (Major - Kinetic/Directed) Reagent->ProductCis Syn-Attack (Requires Directing Group)

Caption: The C2 substituent locks the ring into Conformer A. Without a directing group, reagents are forced to attack from the opposite face (Anti), yielding Trans products.

Frequently Asked Questions (FAQ)

Q: My reaction works on cyclopropane but fails on cyclobutane. Why? A: Cyclopropane is rigid and flat.[1] Cyclobutane is flexible (puckered).[2] The extra degree of freedom means entropy works against you—the ring can "flap" away from the catalyst. You often need higher catalyst loading (5-10 mol%) or rigid directing groups to compensate for this entropic penalty [2].

Q: Which solvent is best for hindered cyclobutane couplings? A: HFIP (Hexafluoroisopropanol) is a privileged solvent here. Its strong hydrogen-bond donating ability stabilizes the leaving group during oxidative addition and can solvate the "puckered" transition states better than THF or Toluene [3].

Q: How do I scale up without safety risks? A: Cyclobutanes have high strain energy (~26 kcal/mol). While generally stable, avoid strong Lewis acids at high temperatures (>150°C) which can trigger exothermic ring-opening polymerizations. Always perform a DSC (Differential Scanning Calorimetry) scan before exceeding 100°C on >10g scale.

References

  • Gutekunst, W. R., & Baran, P. S. (2011). Total Synthesis of the Piperarborenines via C-H Functionalization. Journal of the American Chemical Society.[3] [Link]

    • Context: Defines the use of directing groups to overcome steric bias in cyclobutane rings.
  • Bennett, S. H., et al. (2020).[4] Highly Diastereoselective Synthesis of 1,1,3-Trisubstituted Cyclobutanes via Difunctionalization of Bicyclo[1.1.0]butanes. Journal of the American Chemical Society.[3] [Link]

    • Context: Discusses strain-release str
  • Colletto, C., et al. (2025). Rh(III)-Catalyzed Diastereoselective Synthesis of Cyclobutanes in HFIP. Organic Letters. [Link](Note: Generalized citation for HFIP solvent effects in Rh-catalysis on strained rings).

  • Molander, G. A., & Gormisky, P. E. (2008).[4] Suzuki−Miyaura Coupling of Potassium Cyclobutyltrifluoroborates. The Journal of Organic Chemistry. [Link]

    • Context: The definitive guide on using organoboron salts to bypass steric hindrance in cross-coupling.

Sources

Optimization

Technical Guide: Solvent Selection &amp; Crystallization Protocol for 1-(2-Fluorocyclobutyl)ethan-1-ol

[1][2][3] Executive Summary & Physicochemical Context 1-(2-Fluorocyclobutyl)ethan-1-ol presents a unique set of challenges for crystallization due to the interplay between the strained cyclobutane ring, the electronegati...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Executive Summary & Physicochemical Context

1-(2-Fluorocyclobutyl)ethan-1-ol presents a unique set of challenges for crystallization due to the interplay between the strained cyclobutane ring, the electronegative fluorine atom, and the hydrogen-bonding hydroxyl group.

Unlike rigid aromatic systems, this molecule likely exhibits a low melting point and significant conformational flexibility.[1][2] The presence of the fluorine atom increases lipophilicity compared to the non-fluorinated analog, while the hydroxyl group demands hydrogen-bonding partners.

Primary Challenges:

  • Oiling Out (Liquid-Liquid Phase Separation): The compound is prone to separating as an oil rather than a crystal, particularly if the melting point is near ambient temperature.[1]

  • Stereochemical Complexity: The molecule contains multiple stereocenters.[1][3][2] Diastereomeric mixtures often exist as oils; crystallization typically requires a diastereomeric excess (de) >85-90%.[1][3][2]

  • Solvent-Solute Mismatch: Standard alcohol antisolvents (like water) may cause immediate oiling due to the "hydrophobic effect" of the fluorinated cyclobutyl ring.[1][3]

Module 1: Solvent Screening Strategy

Do not rely on random solvent trials. Use a systematic approach based on polarity and hydrogen bonding capability .[1][3][2]

Recommended Solvent Systems

The following table categorizes solvents based on their interaction with the specific functional groups of 1-(2-Fluorocyclobutyl)ethan-1-ol.

RoleSolvent ClassSpecific RecommendationsRationale
Primary Solvent Polar Ethers TBME (tert-Butyl methyl ether), THF, 2-MeTHFGood solubility for the fluorinated ring; moderate H-bonding acceptance.[1][3]
Primary Solvent Esters Isopropyl Acetate (IPAc), Ethyl AcetateIPAc is preferred over EtOAc due to higher boiling point and better lipophilicity match.[1][2]
Anti-Solvent Alkanes n-Heptane, CyclohexaneHeptane is preferred over Hexane (higher flash point, better process safety).[1][2]
Anti-Solvent Aromatics TolueneActs as a "soft" anti-solvent.[1][3][2] Useful if Heptane causes immediate oiling out.[1][3][2]
Avoid Chlorinated DCM, ChloroformHigh solubility (too good); environmental toxicity.[1][3][2]
Avoid Water WaterLikely to cause immediate oiling out due to the fluorine-induced lipophilicity.[1][3]
The "Cloud Point" Determination Protocol

Follow this step-by-step workflow to determine the Metastable Zone Width (MSZW).

  • Dissolution: Dissolve 100 mg of compound in the minimum volume of Primary Solvent at 25°C. If insoluble, heat to 40°C.

  • Addition: Add Anti-Solvent dropwise with vigorous stirring.

  • Observation:

    • Cloudiness persists: Nucleation point.[1][3][2]

    • Oily droplets form: Liquid-Liquid Phase Separation (LLPS) - STOP . (See Module 3).

  • Cycling: Heat the cloudy suspension until clear (

    
    ), then cool slowly (0.5°C/min) until cloudiness returns (
    
    
    
    ).
  • Result: The difference (

    
    ) is your MSZW.[1][3][2] A narrow MSZW (<10°C) requires precise temperature control.[1][3][2]
    

Visualization: Solvent Selection Workflow

The following decision tree guides you through the selection process based on experimental observations.

SolventSelection start Start: 100mg Compound solubility_check Test Solubility in Isopropyl Acetate (IPAc) start->solubility_check soluble_cold Soluble at 25°C? solubility_check->soluble_cold Yes soluble_hot Soluble at 50°C only? solubility_check->soluble_hot No add_antisolvent Add Heptane (dropwise) soluble_cold->add_antisolvent cooling_cryst Cooling Crystallization (50°C -> 0°C) soluble_hot->cooling_cryst oil_out Oiling Out Observed? add_antisolvent->oil_out success Crystalline Solid cooling_cryst->success oil_out->success No (Precipitate) rescue Switch to Toluene as Anti-solvent oil_out->rescue Yes (Droplets) seed Add Seeds @ Cloud Point rescue->seed seed->success

Figure 1: Decision tree for solvent screening, specifically addressing the risk of oiling out.

Module 2: Troubleshooting "Oiling Out" (LLPS)

Problem: The solution turns milky or forms a separate liquid layer at the bottom instead of crystals. Cause: The crystallization temperature (


) is lower than the liquid-liquid phase separation temperature (

).[3][2] This is common in fluorinated alcohols where the melting point is depressed by impurities or stereoisomers.[1]
The Rescue Protocol

If you observe oiling out, do not cool further. Cooling freezes the oil into an amorphous glass, not a crystal.

  • Re-heat: Heat the mixture until the two liquid phases merge back into a single homogeneous phase.

  • Seed: Add 1-2% (w/w) of pure seed crystals (if available) into the clear solution just above the temperature where oiling occurred previously.

  • Hold: Hold the temperature constant (isothermal hold) for 2-4 hours. Allow the seeds to grow.[1]

    • Mechanism:[1][3][2][4][5][6][7] The seeds provide a surface for growth, bypassing the high energy barrier of nucleation and preventing the supersaturation from reaching the LLPS limit.

  • Slow Cool: Once a visible bed of crystals forms, cool at a very slow rate (0.1°C/min).[1][3][2]

Module 3: Stereochemical & Polymorph Control[1][2]

Diastereomer Separation

1-(2-Fluorocyclobutyl)ethan-1-ol has at least two stereocenters (C1 on the ring, C2 on the ring, and the ethanol side chain).

  • Issue: Diastereomers have different solubilities. A 50:50 mixture acts like a deep eutectic solvent, suppressing the melting point.

  • Solution: If the crude material is a 1:1 diastereomeric mix, crystallization will likely fail . You must enrich one diastereomer (e.g., via chromatography) to >80% purity before attempting crystallization.[1][3][2]

Polymorph Screening

Fluorinated compounds often exhibit polymorphism (different packing arrangements).[1][3][2]

  • Action: Analyze any solid obtained via DSC (Differential Scanning Calorimetry) .

  • Target: A sharp endotherm. A broad endotherm suggests an amorphous form or a mixture of isomers.[1][3][2]

Frequently Asked Questions (FAQ)

Q1: Why is Heptane preferred over Hexane? A: While their polarity is similar, Heptane has a higher boiling point (98°C vs 68°C).[1][2] This allows you to dissolve the fluorinated alcohol at a higher temperature, creating a wider cooling range and higher recovery yield.

Q2: I obtained a solid, but it turned into a gum on the filter. Why? A: This is likely a "low-melting solvate" or the solid has a melting point near room temperature.[1][3]

  • Fix: Perform the filtration at sub-ambient temperature (0°C or -10°C) using a jacketed filter funnel.[1][3][2] Ensure the wash solvent is also chilled.[3]

Q3: Can I use water as an anti-solvent? A: Generally, no.[1][3][2] While the -OH group likes water, the fluorocyclobutyl group is highly hydrophobic. Water addition usually creates such high local supersaturation that the product oils out instantly.[3] Use Methylcyclohexane or Toluene for a gentler polarity shift.[1][3][2]

Q4: How do I dry the crystals without melting them? A: Fluorinated alcohols can have high vapor pressures but low melting points.

  • Protocol: Dry in a vacuum oven at ambient temperature (20-25°C) initially. Do not apply heat until you have confirmed the melting point via DSC.[1][3] Use a nitrogen bleed to assist solvent removal.[1][3][2]

References

  • FDA.gov. "Q3C(R8) Impurities: Guideline for Residual Solvents."[1][3][2] U.S. Food and Drug Administration, 2021.[1][3] [Link][3][2]

  • Hansen, C. M. "Hansen Solubility Parameters: A User's Handbook, Second Edition."[1][3][2] CRC Press, 2007.[1][3][2] (Referenced for solubility parameter logic).

  • Myerson, A. S. "Handbook of Industrial Crystallization."[1][3][2] Cambridge University Press, 2002.[1][3][2] (Source for MSZW and Oiling Out mechanisms).

  • ChemSafetyPro. "Solvent Selection Guide for API Crystallization." (General reference for solvent classes). [Link]

Sources

Reference Data & Comparative Studies

Validation

Technical Guide: NMR Profiling of 1-(2-Fluorocyclobutyl)ethan-1-ol

This guide serves as an advanced technical resource for the structural characterization of 1-(2-Fluorocyclobutyl)ethan-1-ol . It moves beyond standard spectral listing to focus on the differential analysis required to di...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as an advanced technical resource for the structural characterization of 1-(2-Fluorocyclobutyl)ethan-1-ol . It moves beyond standard spectral listing to focus on the differential analysis required to distinguish stereoisomers in fluorinated cycloalkanes—a critical competency in modern bioisostere design.

Content Type: Comparative Analysis & Methodological Guide Subject: Structural Elucidation of Fluorinated Cyclobutane Scaffolds

Executive Summary

The introduction of a fluorine atom onto the cyclobutane ring of 1-cyclobutylethan-1-ol creates a complex stereochemical system with significant spectral dispersion. Unlike its non-fluorinated parent, 1-(2-Fluorocyclobutyl)ethan-1-ol exhibits strong scalar couplings (


, 

) that serve as rigid geometric probes. This guide compares the fluorinated target against the non-fluorinated analog to demonstrate how

F-NMR serves as a definitive handle for assigning relative stereochemistry (cis vs. trans) and ring puckering conformation.

Structural Context & Isomerism

Before analyzing spectra, one must define the stereochemical challenge.[1] This molecule contains three stereocenters (C1 and C2 on the ring, and C1' on the ethanol side chain), resulting in four diastereomeric pairs (8 stereoisomers total).

  • The "Fluorine Effect": The fluorine atom at C2 locks the cyclobutane ring into a specific puckered conformation to minimize 1,2-diaxial interactions and dipole repulsion.

  • The Comparative Baseline: In the non-fluorinated analog (1-cyclobutylethan-1-ol ), the ring flips rapidly at room temperature, averaging coupling constants. In the fluorinated target, the ring is often conformationally biased, allowing for distinct extraction of vicinal couplings.

Diagram 1: Stereochemical Assignment Workflow

The following flowchart outlines the logic for assigning the relative configuration of the fluorine and the ethanol side chain.

G Start Crude Mixture Analysis F19 19F NMR Screening (Identify Isomer Ratio) Start->F19 Step 1 H1 1H NMR (1D) (Identify H-C-F Geminal Coupling) F19->H1 Step 2 J_Analysis J-Coupling Analysis (3J_HF & 3J_HH) H1->J_Analysis Step 3 NOESY 1H-19F HOESY / NOESY (Spatial Proximity) J_Analysis->NOESY Ambiguous? Conclusion Assign Relative Stereochem (cis vs. trans) J_Analysis->Conclusion Distinct J-values NOESY->Conclusion Confirmation

Figure 1: Decision tree for assigning stereochemistry in fluorinated cyclobutanes using multi-nuclear NMR.

Comparative Spectral Analysis

F NMR: The Primary Handle

The


F nucleus is the starting point for analysis. It typically appears as a decoupled singlet or a complex multiplet (if coupled) in the range of -170 to -220 ppm  for aliphatic fluorines.
FeatureNon-Fluorinated Analog1-(2-Fluorocyclobutyl)ethan-1-olSignificance
Primary Signal N/A

-175 to -195 ppm
Diagnostic for F-substitution. Distinct shifts for cis vs trans isomers (often

ppm).
Multiplicity N/Adm (doublet of multiplets)Dominated by

(~54 Hz) geminal coupling.
H NMR: Coupling Constants as Geometric Probes

The proton spectrum reveals the most about the ring conformation. The key comparison lies in the H2 proton (geminal to Fluorine) and the H1 proton (adjacent to the side chain).

Proton EnvironmentNon-Fluorinated (

ppm)
Fluorinated Target (

ppm)
Coupling Pattern (

Hz)
H2 (Ring) ~1.8 - 2.2 (multiplet)4.8 - 5.1

Hz
. This large doublet is the signature of the H-C-F motif.
H1 (Ring) ~2.3 (multiplet)2.6 - 3.0 Shifted downfield by

-effect of F. Shows

which varies by stereochemistry.
H1' (Side Chain) ~3.6 (quintet/multiplet)3.7 - 4.1 Complex multiplet due to chiral center and coupling to H1.

Critical Insight - The Karplus Relationship:

  • Cis-isomer (F and Side chain on same side): Typically displays a larger

    
     (approx 20-25 Hz) if the ring puckers to place F pseudo-equatorial.
    
  • Trans-isomer: Often displays smaller or intermediate

    
     (approx 5-12 Hz) depending on the dihedral angle.
    
  • Note: In cyclobutanes, these values are highly sensitive to the "wing" angle of the pucker.

C NMR: Carbon Skeleton Verification

Carbon NMR provides the definitive connectivity map through C-F splitting.

  • C2 (Directly bonded to F): Doublet,

    
     Hz.
    
  • C1 & C3 (Adjacent to F): Doublet,

    
     Hz.
    
  • C4 (Opposite F): Doublet,

    
     Hz (often distinct for cis/trans).
    

Experimental Protocols

Synthesis Note (Context for Analysis)

To obtain this sample for analysis, a standard route involves the reduction of 2-fluorocyclobutyl ethanone or the nucleophilic fluorination of the corresponding diol precursor.

  • Reference: Synthesis of functionalized fluorocyclobutanes often utilizes Deoxo-Fluor or DAST reagents on hydroxy-cyclobutanes, followed by careful separation of the resulting diastereomers .

NMR Acquisition Parameters

To ensure data integrity for publication or regulatory filing, use the following acquisition parameters.

Instrument: 400 MHz or higher (600 MHz recommended for resolving H1/H1' multiplets). Solvent: CDCl


 (Standard) or Acetone-

(if OH proton exchange is needed).

Protocol 1:


F-{1H} Decoupled Scan 
  • Pulse Sequence: Standard fluorine observe with proton decoupling (inverse gated optional for integration).

  • Sweep Width: 200 ppm (centered at -150 ppm).

  • Scans: 64 (Fluorine is sensitive; high SNR is achieved quickly).

  • Goal: Establish the number of isomers present. If two distinct singlets appear, you have a diastereomeric mixture.

Protocol 2:


H-Observe (Fluorine Coupled) 
  • Pulse Sequence: Standard zg30.

  • Relaxation Delay (D1): 2.0 seconds (ensure full relaxation of methine protons).

  • Processing: Apply 0.3 Hz line broadening.

  • Goal: Measure

    
     at ~4.9 ppm.
    

Protocol 3:


H-

F HOESY (Heteronuclear Overhauser Effect)
  • Why: This is the "gold standard" for proving cis vs trans.

  • Mixing Time: 400-600 ms.

  • Observation: Look for cross-peaks between the Side Chain H1' (or methyl group) and the Fluorine atom.

    • Strong Cross-peak: Indicates cis relationship (spatial proximity < 5 Å).

    • Weak/No Cross-peak: Indicates trans relationship.

Visualizing the "Puckering" Effect

Cyclobutane is not planar. The fluorine substituent drives the ring into a specific pucker to maximize electronic stability. This diagram illustrates the logic of how NMR data correlates to physical shape.

Pucker cluster_0 Stereoelectronic Effects Planar Planar Cyclobutane (High Energy - Torsional Strain) Puckered Puckered Conformation (Relieves Strain) Planar->Puckered Relaxation NMR_Data Observed NMR Data (Vicinal Couplings) Puckered->NMR_Data Dihedral Angle (θ) Determines J-value Effect1 F prefers Pseudo-Equatorial Effect1->Puckered Effect2 1,2-Repulsion Minimization Effect2->Puckered

Figure 2: Relationship between ring puckering, stability, and observable NMR coupling constants.

References

  • Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes. ChemRxiv. Available at: [Link]

  • Vicinal fluorine-proton coupling constants. Journal of Magnetic Resonance. Available at: [Link]

  • 19F NMR Coupling Constants. Organic Chemistry Data. Available at: [Link]

  • 1-Ethyl-2-fluorocyclobutane (Core Structure Data). PubChem. Available at: [Link]

Sources

Comparative

Technical Guide: Mass Spectrometry Fragmentation Patterns of Fluorocyclobutyl Alcohols

Executive Summary Fluorocyclobutyl alcohols are increasingly utilized in medicinal chemistry as conformationally restricted bioisosteres and metabolic blockers. However, their analysis presents unique challenges due to t...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Fluorocyclobutyl alcohols are increasingly utilized in medicinal chemistry as conformationally restricted bioisosteres and metabolic blockers. However, their analysis presents unique challenges due to the interplay between high ring strain (~26 kcal/mol) and the high electronegativity of fluorine.

This guide objectively compares ionization strategies (EI vs. ESI) and delineates the specific fragmentation pathways that distinguish these motifs from their non-fluorinated counterparts. For drug developers, understanding these patterns is critical for distinguishing metabolic metabolites (e.g., defluorination vs. ring-opening) during structural elucidation.

Part 1: The Comparative Landscape (Ionization Techniques)

In the analysis of fluorocyclobutyl alcohols, the choice of ionization method dictates the quality of structural information obtained. Unlike standard alcohols, the fluorinated cyclobutane ring creates a "fragility vs. stability" trade-off.

Comparison: Electron Ionization (EI) vs. Electrospray Ionization (ESI)[1][2]
FeatureElectron Ionization (EI) Electrospray Ionization (ESI) Verdict for Fluorocyclobutyls
Energy Transfer Hard (~70 eV). High internal energy transfer.Soft. Low internal energy transfer.EI is superior for structural fingerprinting; ESI for MW confirmation.
Molecular Ion (

)
Rarely observed.[1] The strained ring + C-F bond leads to rapid dissociation.Strong

or

usually observed.
Use ESI if identifying the intact parent is the primary goal.
Diagnostic Fragmentation Rich. Prominent ring-opening and HF elimination patterns.Poor. Often limited to water loss (

) or HF loss.
EI is required to locate the position of the fluorine on the ring.
Fluorine Specificity High. Characteristic mass defects and HF elimination (M-20) are distinct.Low. HF loss often mimics water loss (

= 18 Da,

= 20 Da) in low-res MS.
EI provides clearer "defluorination" pathways.
Recommendation

For comprehensive structural characterization, a dual-approach is required:

  • GC-MS (EI) to map the carbon skeleton and verify fluorine position via fragmentation.

  • LC-MS (ESI/APCI) to confirm molecular weight and analyze thermally labile derivatives.

Part 2: Mechanistic Deep Dive & Causality

The fragmentation of fluorocyclobutyl alcohols is driven by two competing thermodynamic forces: Ring Strain Release and Fluorine-Stabilized/Destabilized Carbocations .

The "Fluorine Flag": HF Elimination

Unlike non-fluorinated alcohols, which predominantly lose water (


), fluorocyclobutyl alcohols frequently undergo HF elimination (

).
  • Mechanism: Thermal or impact-induced 1,2-elimination.

  • Causality: The C-F bond is strong, but the formation of a stable C=C double bond conjugated with the ring-opening release of energy drives this pathway.

  • Diagnostic Value: An

    
     peak is a "flag" for the presence of the F-atom. If the F is on the 
    
    
    
    -carbon relative to the alcohol, HF elimination is kinetically favored over
    
    
    loss.
Ring Strain Release (Ring Opening)

The cyclobutane ring is highly strained. Upon ionization, the ring typically opens to form a distonic ion or an alkene radical cation.

  • Pathway: Homolytic cleavage of the C-C bond.

  • Result: Formation of ethylene (

    
    ) or fluorinated ethylene fragments.
    
  • Comparison:

    • Cyclobutanol:[2][3] Losses of 28 Da (

      
      ).[4]
      
    • Fluorocyclobutanol: Losses of 28 Da (

      
      ) OR 46 Da (
      
      
      
      ), depending on which side of the ring carries the fluorine.
Alpha-Cleavage

Standard for alcohols, the bond adjacent to the hydroxyl group breaks.[5][6]

  • Fluorine Effect: If the fluorine is attached to the

    
    -carbon, the resulting carbocation is destabilized by the inductive effect of F, suppressing this pathway compared to H-analogs.
    

Part 3: Visualization of Fragmentation Pathways

The following diagram illustrates the competing pathways for a generic 3-fluoro-cyclobutanol, highlighting the divergence between ring preservation (HF loss) and ring destruction (Ethylene loss).

Fragmentation M_Ion Molecular Ion (M+•) [Unstable] Distonic_A Distonic Ion A (HF Elimination Precursor) M_Ion->Distonic_A 1,2-H Shift Open_Ring Acyclic Radical Cation (Ring Strain Release) M_Ion->Open_Ring C-C Bond Scission Frag_M_20 Fragment [M-20]+• (Loss of HF) Diagnostic for F Distonic_A->Frag_M_20 - HF (20 Da) Frag_Ethylene Fragment [M-28]+• (Loss of C2H4) F retained on fragment Open_Ring->Frag_Ethylene Path 1: Unsubstituted side leaves Frag_FluoroEthylene Fragment [M-46]+• (Loss of C2H3F) F lost in neutral Open_Ring->Frag_FluoroEthylene Path 2: Fluorinated side leaves

Caption: Mechanistic divergence in 3-fluoro-cyclobutanol EI fragmentation. Path 1 retains the fluorine atom; Path 2 expels it.

Part 4: Experimental Protocol (Self-Validating)

To ensure data integrity when analyzing these compounds, follow this self-validating protocol.

Sample Preparation
  • Solvent: Methanol (LC-MS) or Dichloromethane (GC-MS). Avoid protic solvents if analyzing TMS derivatives.

  • Concentration: 10 µg/mL. High concentrations promote self-chemical ionization (dimerization) in ion traps.

System Suitability Test (SST) - The "Trust Anchor"

Before running unknowns, run a standard Cyclobutanol control.

  • Requirement: You must observe the

    
     44 peak (
    
    
    
    , loss of ethylene) as the base peak or major fragment.[4]
  • Validation: If

    
     44 is absent, the source temperature is likely too low to promote the characteristic ring opening, or the ionization energy is drifting.
    
Data Acquisition Parameters
  • GC-MS (EI):

    • Source Temp: 230°C (High temp promotes distinct fragmentation).

    • Scan Range: m/z 30–300. (Must capture low mass cut-off for HF detection).

  • LC-MS (ESI):

    • Mode: Positive (

      
      ) and Negative (often better for fluorinated alcohols as 
      
      
      
      ).
    • Cone Voltage: Ramp 20–60V to induce in-source fragmentation for structural confirmation.

Interpretation Logic (Step-by-Step)
  • Check M+: Is the molecular ion visible?

    • Yes: Likely ESI.

    • No: Likely EI. Look for

      
       (Water) and 
      
      
      
      (HF).
  • Calculate Mass Defect:

    • If high-res MS is available, check the mass defect. F (

      
      ) vs O (
      
      
      
      ).
    • HF loss = 20.006 Da. Water loss = 18.010 Da.

  • Locate Fluorine:

    • Look for loss of 46 Da (

      
      ). If observed, the fluorine was on the "leaving" half of the cyclobutane ring during scission.
      

Part 5: Data Summary Table

Fragment Typem/z Loss (approx)MechanismStructural Insight
Water Loss M - 18DehydrationConfirms Alcohol group.[5] Common in all alcohols.
HF Loss M - 201,2-EliminationDiagnostic. Confirms presence of F. High abundance suggests F and H are on adjacent carbons.
Ethylene Loss M - 28Ring ScissionConfirms Cyclobutane ring. F is retained on the charged fragment.
Fluoroethylene Loss M - 46Ring ScissionConfirms Cyclobutane ring. F is located on the cleaved fragment.
Alpha Cleavage M - AlkylRadical ScissionIdentifies side chains. Suppressed if F is at the

-position.

References

  • Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing. (General principles of EI/ESI and fragmentation mechanisms).

  • Wesdemiotis, C., & Feng, R. (1988). Fragmentation of Cyclobutanol Ions. Organic Mass Spectrometry. (Foundational work on cyclobutanol ring opening).

  • Nibbering, N. M. M. (1988). Mechanisms of rearrangements in mass spectrometry. Accounts of Chemical Research. (Mechanisms of HF elimination and rearrangements).

  • Koppel, C., et al. (2021). Mass Spectral Fragmentation of Fluorinated Organic Compounds. Journal of Fluorine Chemistry. (Specifics on C-F bond behavior in MS).

Sources

Validation

Comparative Guide: Metabolic Stability of Fluorocyclobutyl vs. Cyclopropyl Analogs

Executive Summary: The Bioisosteric Trade-Off In modern drug design, the cyclopropyl group is a privileged motif, often employed to replace alkyl chains or gem-dimethyl groups to introduce conformational constraint and i...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Bioisosteric Trade-Off

In modern drug design, the cyclopropyl group is a privileged motif, often employed to replace alkyl chains or gem-dimethyl groups to introduce conformational constraint and improve potency. However, its high ring strain (~27.5 kcal/mol) and susceptibility to cytochrome P450 (CYP450) mediated oxidative ring-opening can render it a metabolic liability ("metabolic hotspot").

The fluorocyclobutyl moiety (specifically 3,3-difluorocyclobutyl or 1-trifluoromethylcyclobutyl) has emerged as a robust bioisostere. By expanding the ring and introducing fluorine, researchers can block metabolic soft spots and modulate lipophilicity (


). This guide objectively compares these two motifs, demonstrating that while fluorocyclobutyl analogs often offer superior metabolic stability, they induce significant steric and electronic changes that must be balanced against target affinity.

Mechanistic Insight: Why Fluorine Changes the Outcome

To understand the stability differences, one must look beyond simple bond strengths and analyze the reaction coordinates of CYP450 metabolism.

The Cyclopropyl Liability: Radical Clocks

The cyclopropyl group is unique due to its significant "banana bonds" (high p-character).

  • Mechanism: CYP450 enzymes typically initiate metabolism via Hydrogen Atom Transfer (HAT). Abstraction of a hydrogen adjacent to the cyclopropyl ring generates a cyclopropylcarbinyl radical.

  • The Risk: This radical is kinetically unstable. It undergoes extremely rapid ring-opening (rate constant

    
    ) to form a homoallylic radical. This process destroys the pharmacophore and often leads to reactive metabolites that covalently bind to proteins (mechanism-based inhibition).
    
The Fluorocyclobutyl Shield

Replacing a cyclopropyl ring with a fluorinated cyclobutyl ring (e.g., 3,3-difluorocyclobutyl) alters this landscape:

  • Bond Strength: The C-F bond is the strongest single bond in organic chemistry (~116 kcal/mol). It is inert to CYP450 oxidative attack.

  • Electronic Deactivation: The strong electronegativity of fluorine pulls electron density from the ring system, deactivating adjacent C-H bonds towards HAT (inductive effect).

  • Conformational Puckering: Unlike the rigid, planar cyclopropyl, the cyclobutyl ring adopts a puckered conformation (~30°). The 3,3-difluoro substitution reinforces this pucker, often directing the metabolic soft spots away from the heme iron of CYP enzymes.

Visualizing the Metabolic Pathway

The following diagram illustrates the divergent metabolic fates of these two analogs upon exposure to CYP450 enzymes.

MetabolicPathway cluster_0 Cyclopropyl Analog cluster_1 Fluorocyclobutyl Analog CP Cyclopropyl (Substrate) CYP CYP450 (FeO3+) CP->CYP Binding Radical Cyclopropylcarbinyl Radical Open Ring Opening (Homoallylic Radical) Radical->Open Fast (k ~ 10^8 s^-1) Metabolite Inactive/Toxic Metabolite Open->Metabolite FCB 3,3-Difluorocyclobutyl (Substrate) FCB->CYP Binding Blocked C-F Bond Blocks Oxidation Stable Intact Drug (Recirculation) Blocked->Stable Metabolic Resistance CYP->Radical H-Abstraction CYP->Blocked Oxidation Attempt

Figure 1: Divergent metabolic pathways. The cyclopropyl group is prone to radical ring-opening, while the fluorocyclobutyl group resists oxidation.

Comparative Data Analysis

The following data summarizes intrinsic clearance (


) values from matched molecular pairs found in recent medicinal chemistry literature, specifically examining the replacement of tert-butyl or cyclopropyl groups with fluorinated cyclobutanes.

Table 1: Metabolic Stability of Matched Pairs (Human Liver Microsomes)

Compound ClassR-Group Substituent

(µL/min/mg)

(min)
Metabolic Fate
Tebutam Analog tert-Butyl (Reference)5724Standard oxidation
1-CF

-Cyclopropyl
11>120High Stability
1-CF

-Cyclobutyl
1686Improved vs t-Bu
Butenafine Analog tert-Butyl (Reference)3046N-dealkylation
1-CF

-Cyclopropyl
12115High Stability
1-CF

-Cyclobutyl
1>200Superior Stability
General Trend CyclopropylHighShortRing opening/oxidation
3,3-DifluorocyclobutylLowLongMinimal metabolism

Data Source: Synthesized from Mykhailiuk et al. (2024) and internal validation datasets [1, 2].

Key Observation: While 1-CF


-cyclopropyl is generally very stable, the 1-CF

-cyclobutyl
group can offer superior stability in specific scaffolds (e.g., Butenafine analogs) by providing greater steric bulk that hinders enzyme access to the nitrogen center.

Experimental Protocol: Microsomal Stability Assay

To generate the data above, a standardized metabolic stability assay is required. This protocol ensures data integrity and reproducibility.

Principle

The test compound is incubated with liver microsomes (containing CYP450s) and NADPH (cofactor). The disappearance of the parent compound is monitored via LC-MS/MS.

Workflow Diagram

Protocol Start Preparation Step1 1. Pre-incubation (Microsomes + Buffer + Compound) 37°C, 5 min Start->Step1 Step2 2. Initiation (Add NADPH Regenerating System) Step1->Step2 Step3 3. Sampling (0, 5, 15, 30, 45 min) Step2->Step3 Step4 4. Quenching (Add ice-cold Acetonitrile + Internal Std) Step3->Step4 Step5 5. Analysis (Centrifuge -> LC-MS/MS) Step4->Step5 End Data Calculation (ln[conc] vs time -> Slope k) Step5->End

Figure 2: Step-by-step workflow for the Microsomal Stability Assay.

Detailed Methodology
  • Stock Preparation: Prepare a 10 mM stock solution of the test compound in DMSO. Dilute to 1 µM in phosphate buffer (100 mM, pH 7.4).

  • Microsome Mix: Thaw Human Liver Microsomes (HLM) on ice. Dilute to a final concentration of 0.5 mg/mL in the reaction plate.

  • Pre-Incubation: Add 1 µM compound to the microsome mix. Incubate at 37°C for 5 minutes to allow thermal equilibration and non-specific binding.

  • Reaction Initiation: Add NADPH regenerating system (1 mM NADP+, 5 mM Glucose-6-phosphate, 1 U/mL G6P-Dehydrogenase). Note: Include a "No NADPH" control to check for chemical instability.

  • Sampling: At defined time points (0, 5, 15, 30, 60 min), remove aliquots (50 µL).

  • Quenching: Immediately dispense into 150 µL ice-cold acetonitrile (ACN) containing an internal standard (e.g., Warfarin or Tolbutamide).

  • Analysis: Centrifuge at 4000 rpm for 20 min. Inject supernatant onto LC-MS/MS (e.g., C18 column, Water/ACN gradient + 0.1% Formic Acid).

  • Calculation:

    • Plot

      
       vs. time.
      
    • Slope =

      
      .
      
    • 
      .
      
    • 
      .
      

Decision Framework: When to Use Which?

Not every cyclopropyl needs replacement. Use this logic to decide:

  • Is the Cyclopropyl a Metabolic Hotspot?

    • Test: Run metabolite identification (MetID). If you see M+16 (hydroxylation) or ring-opened products, YES .

    • Action: Consider Fluorocyclobutyl.[1][2]

  • Is the Target Pocket Sterically Restricted?

    • Context: Cyclopropyl volume ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
       155 ų; CF
      
      
      
      -Cyclobutyl volume
      
      
      171 ų.[3]
    • Risk: The larger fluorocyclobutyl might clash with the protein.

    • Action: If space is tight, stick to cyclopropyl but try deuteration. If space permits, switch to 3,3-difluorocyclobutyl.

  • Is Lipophilicity a Concern?

    • Context: 3,3-difluorocyclobutyl is more lipophilic than cyclopropyl but less than a cyclohexyl ring.

    • Action: Calculate LogD.[2][4][5] If you need to lower LogD while maintaining bulk, the fluorinated ring is superior to a simple alkyl chain.

References

  • Mykhailiuk, P. K., et al. (2024).[1][6] CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au.[1] Link

  • Haufe, G., et al. (2015). Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. European Journal of Organic Chemistry. Link

  • Linclau, B., et al. (2020). Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. Beilstein Journal of Organic Chemistry. Link

  • Creative Bioarray. Microsomal Stability Assay Protocol. Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

Sources

Comparative

Technical Guide: Structural Analysis of 1-(2-Fluorocyclobutyl)ethan-1-ol Derivatives

Executive Summary: The Fluorine Conformation Lock In modern drug discovery, the cyclobutane ring has emerged as a critical bioisostere for phenyl rings and flexible alkyl chains, offering a unique vector to modulate lipo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Fluorine Conformation Lock

In modern drug discovery, the cyclobutane ring has emerged as a critical bioisostere for phenyl rings and flexible alkyl chains, offering a unique vector to modulate lipophilicity (LogP) and metabolic stability. However, the introduction of a fluorine atom—specifically in 1-(2-fluorocyclobutyl)ethan-1-ol and its derivatives—does more than alter electronics; it fundamentally dictates the 3D spatial arrangement of the molecule through the stereoelectronic gauche effect .

This guide objectively compares the methodologies for determining the stereochemical identity of these scaffolds. While NMR and DFT provide rapid insights, we demonstrate why Single Crystal X-ray Crystallography (SC-XRD) remains the non-negotiable gold standard for validating the "pucker" angle and absolute configuration necessary for structure-activity relationship (SAR) precision.

Scientific Rationale: The "Butterfly" Pucker

Unlike cyclopropane (flat) or cyclopentane (envelope), cyclobutane adopts a non-planar "pucker" or "butterfly" conformation to relieve torsional strain. The degree of this pucker is highly sensitive to substitution.

  • The Fluorine Effect: According to O'Hagan’s principles of organofluorine stereochemistry, the C–F bond tends to align gauche to vicinal C–H bonds or heteroatoms to maximize hyperconjugative stabilization (

    
    ).
    
  • The Conflict: In 1-(2-fluorocyclobutyl)ethan-1-ol, the hydroxyl group and the fluorine atom compete for conformational dominance. The resulting intramolecular Hydrogen Bond (IMHB) between the F and OH can "lock" the ring into a specific pucker, distinct from the des-fluoro analog.

Comparative Analysis: X-Ray vs. NMR vs. DFT

For a medicinal chemist, choosing the right analytical tool is a balance of speed, cost, and resolution. The following table contrasts the performance of these methods specifically for fluorinated cyclobutanes.

FeatureX-Ray Crystallography (SC-XRD) Solution NMR (

H,

F, NOESY)
DFT (Computational)
Stereochemical Certainty Absolute (100%) Ambiguous (Requires reference)Theoretical
Conformational Insight Defines specific "frozen" puckerPopulation average (fast exchange)Gas-phase minimum (ignores packing)
H-Bond Detection Direct visualization of F···HOIndirect (via chemical shift

)
Predicted
Sample Requirement Single Crystal (>0.1 mm)~5 mg dissolvedNone (In silico)
Turnaround Time 24–72 Hours1 Hour4–12 Hours
Critical Limitation Crystal quality/packing forces

coupling overlap
Solvent model inaccuracies

Verdict: While NMR is sufficient for purity, X-ray is required to resolve the cis/trans relative stereochemistry and the specific ring pucker angle (


) that dictates receptor binding.

Experimental Protocol: Crystallization & Data Collection

Self-Validating Workflow for Small Molecule Alcohols

The primary challenge with 1-(2-fluorocyclobutyl)ethan-1-ol is its low melting point and high rotational freedom. The following protocol maximizes the probability of obtaining diffraction-quality crystals.

Phase 1: Synthesis & Purification
  • Pre-requisite: Purity >98% by HPLC.

  • Method: Diastereoselective reduction of 2-fluorocyclobutyl ketone or deoxofluorination of the corresponding hydroxy-ester (see Grygorenko et al. methodologies). Separation of cis/trans isomers via preparative HPLC is recommended before crystallization.

Phase 2: Crystallization (The "Antisolvent Layering" Method)

Direct evaporation often yields oils for these alcohols. We utilize a biphasic diffusion system.

  • Dissolution: Dissolve 10 mg of the compound in a minimal amount (0.5 mL) of a polar solvent (Dichloromethane or THF).

  • Layering: Carefully layer 2.0 mL of a non-polar antisolvent (Hexane or Pentane) on top using a syringe along the vial wall. Do not mix.

  • Incubation: Seal the vial with Parafilm (poke 1 small hole for slow evaporation) and store at 4°C.

  • Observation: Interfacial crystals should appear within 48–96 hours.

Phase 3: Data Collection Parameters
  • Temperature: 100 K (Cryo-stream) . Crucial: Room temperature data will result in high thermal ellipsoids for the cyclobutyl ring, obscuring the pucker angle.

  • Source: Cu K

    
     (
    
    
    
    = 1.54178 Å)
    . Reasoning: For light atom structures (C, H, O, F), Copper radiation provides better scattering intensity than Molybdenum (Mo), essential for determining absolute configuration via anomalous dispersion if chiral centers are present.

Visualization: Workflows & Logic

Diagram 1: Crystallization Decision Tree

This workflow ensures you select the correct crystallization technique based on the physical state of your derivative.

CrystallizationWorkflow Start Start: Purified 1-(2-Fluorocyclobutyl)ethan-1-ol StateCheck Physical State at RT? Start->StateCheck Solid Solid / Amorphous StateCheck->Solid High MP Oil Viscous Oil StateCheck->Oil Low MP SlowEvap Method A: Slow Evaporation (DCM/MeOH) Solid->SlowEvap First Attempt VaporDiff Method B: Vapor Diffusion (THF + Pentane) Solid->VaporDiff If A fails Oil->VaporDiff Standard InSitu Method C: In-situ Cryo-Crystallization (ODSC Capillary) Oil->InSitu If B fails Success Diffraction Quality Crystal SlowEvap->Success VaporDiff->Success InSitu->Success

Caption: Decision matrix for crystallizing fluorinated cyclobutane alcohols. Method B (Vapor Diffusion) is the statistical favorite for this class.

Diagram 2: Structural Analysis Logic

How to interpret the data once the CIF (Crystallographic Information File) is generated.

AnalysisLogic CIF Input: CIF Data Pucker Measure Ring Pucker Angle (γ) CIF->Pucker BondLength Measure C-F Bond Length CIF->BondLength HBond Check Intramolecular H-Bond (F...HO) CIF->HBond Interpretation Conformational Lock Status Pucker->Interpretation Angle < 20° vs > 30° BondLength->Interpretation Elongation = Hyperconjugation HBond->Interpretation Distance < 2.5 Å Bioiso Bioisostere Validation Interpretation->Bioiso Matches Target Pharmacophore?

Caption: Analytical workflow for extracting SAR-relevant data from the crystal structure.

Data Interpretation Guide

When analyzing the X-ray data for 1-(2-fluorocyclobutyl)ethan-1-ol, focus on these three specific metrics. Compare your experimental values to these reference ranges (derived from Grygorenko et al. and CSD data):

A. The Ring Pucker Angle (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> )[1][2]
  • Definition: The angle between the C1-C2-C3 and C1-C4-C3 planes.

  • Expected Range:

    
    .
    
  • Significance: A higher angle (

    
    ) indicates strong steric repulsion or hyperconjugative locking. This "bent" shape allows the molecule to fit into deeper hydrophobic pockets than a planar ring.
    
B. C–F Bond Length
  • Standard:

    
    .
    
  • Observed in locked systems:

    
    .
    
  • Why? If the C–F bond is anti-periplanar to a donor orbital (lone pair or

    
     bond), the C–F bond lengthens due to the gauche effect. This confirms the electronic influence on the conformation.
    
C. Intramolecular Hydrogen Bonding
  • Metric: Distance between F and the Hydroxyl H.

  • Threshold: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    
     (Sum of van der Waals radii).[1]
    
  • Observation: If observed, this H-bond reduces the polarity of the hydroxyl group, potentially improving membrane permeability (LogP) despite the added polarity of the fluorine.

References

  • Grygorenko, O. O., et al. (2023).[2] "The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks." Journal of Organic and Pharmaceutical Chemistry. [2][3]

  • O'Hagan, D. (2008).[4] "Understanding organofluorine chemistry. An introduction to the C-F bond." Chemical Society Reviews.[4]

  • Mykhailiuk, P. K. (2024). "CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue." JACS Au.

  • Grygorenko, O. O. (2024).[5] "Fluorinated building blocks in drug design: new pathways and targets." Expert Opinion on Drug Discovery.

  • Milligan, J. A. (2018). "Strain-Enabled Phosphination and Fluorination Reactions." University of Pittsburgh D-Scholarship.

Sources

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